Tert-Butyl 2-amino-4,4-dimethylpentanoate: Physicochemical Profiling and Applications in Advanced Peptide Synthesis
Executive Summary Tert-butyl 2-amino-4,4-dimethylpentanoate (frequently referred to as neopentylglycine tert-butyl ester) is a highly specialized, non-canonical amino acid derivative. Characterized by its massive steric...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Tert-butyl 2-amino-4,4-dimethylpentanoate (frequently referred to as neopentylglycine tert-butyl ester) is a highly specialized, non-canonical amino acid derivative. Characterized by its massive steric bulk and orthogonal ester protection, this building block is increasingly utilized in the synthesis of proteolytically stable peptidomimetics and advanced small-molecule therapeutics. This technical guide details its physicochemical properties, the mechanistic causality behind its utility, and provides field-validated experimental protocols for its integration into complex synthetic workflows.
Structural Logic: The Neopentylglycine Scaffold
The molecular architecture of tert-butyl 2-amino-4,4-dimethylpentanoate is defined by two critical functional domains that dictate its behavior in synthetic and biological systems:
The Neopentyl Side Chain (4,4-dimethylpentyl group): Unlike the isobutyl group of canonical leucine, the neopentyl group features a quaternary carbon. This creates a dense steric umbrella over the alpha-carbon, fundamentally altering the Ramachandran dihedral angles the peptide backbone can adopt.
The Tert-Butyl Ester: This C-terminal protecting group provides absolute orthogonality to Fmoc-based Solid-Phase Peptide Synthesis (SPPS). It is highly stable to basic conditions (e.g., 20% piperidine) and nucleophilic attack, requiring strong acid for deprotection[1].
Physicochemical Profiling
Understanding the physical properties of this compound is essential for solvent selection, storage, and reaction optimization. The free amine is typically a viscous liquid, whereas its hydrochloride salt forms a stable, crystalline solid.
Table 1: Physicochemical Properties of Tert-Butyl 2-amino-4,4-dimethylpentanoate
Colorless to pale yellow liquid (Free base) / White powder (HCl salt)
Boiling Point
~230–250 °C at 760 mmHg (Predicted)
Density
~0.90–0.95 g/cm³
Storage Conditions
2–8 °C or -20 °C (dark, inert gas)
Mechanistic Causality in Drug Design
Why do medicinal chemists incorporate such a sterically hindered residue? The primary causality is Enzymatic Resistance .
Proteases (like trypsin, chymotrypsin, or viral proteases) require a specific spatial fit within their S-pockets to hydrolyze a peptide bond. The neopentyl bulk introduces a severe steric clash within the enzyme's active site, effectively halting the formation of the tetrahedral transition state. This principle was recently leveraged in the design of azapeptide-based SARS-CoV-2 Main Protease (Mpro) inhibitors, where bulky non-canonical amino acids drastically improved the half-life and nanomolar efficacy of the therapeutic candidates[2].
Diagram 1: The steric shielding mechanism preventing proteolytic degradation.
Experimental Protocols: A Self-Validating System
Due to the extreme steric hindrance of the neopentyl group, standard coupling reagents (like DIC/HOBt) often result in incomplete reactions, leading to deletion sequences. As a Senior Application Scientist, I mandate the use of uranium/aminium salts (e.g., HATU) which generate a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester.
Protocol A: HATU-Mediated Peptide Coupling
Causality: HATU accelerates the coupling of sterically hindered amines by stabilizing the transition state via an intramolecular hydrogen bond from the pyridine nitrogen of the HOAt leaving group.
Self-Validation: The protocol utilizes the Kaiser test to ensure 100% conversion before proceeding, preventing cumulative errors.
Resin Swelling: Swell 0.1 mmol of Fmoc-deprotected resin in N,N-dimethylformamide (DMF) for 30 minutes to maximize surface area.
Activation: In a separate vial, dissolve 0.4 mmol (4 equivalents) of the Fmoc-protected incoming amino acid and 0.38 mmol (3.8 eq) of HATU in 2 mL of DMF. Add 0.8 mmol (8 eq) of N,N-diisopropylethylamine (DIPEA). Stir for 2 minutes to pre-activate.
Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 to 4 hours (extended time is critical for neopentylglycine derivatives).
Validation: Perform a Kaiser test. A colorless resin indicates complete coupling. If blue, repeat the coupling step with fresh reagents.
Protocol B: Acidolytic Cleavage of the Tert-Butyl Ester
Causality: The tert-butyl ester is cleaved via an SN1 mechanism, generating a highly reactive tert-butyl carbocation. To prevent this cation from alkylating electron-rich residues (e.g., Tryptophan, Tyrosine), a specific scavenger cocktail must be employed.
Cocktail Preparation: Prepare a cleavage cocktail of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIPS) / Water in a 95:2.5:2.5 ratio. Note: TIPS acts as the primary carbocation scavenger.
Cleavage: Add 3 mL of the cocktail per 100 mg of resin (or dry intermediate). Agitate for 2–3 hours at room temperature.
Precipitation: Concentrate the mixture under a stream of nitrogen to 1/3 volume. Add dropwise to 10 volumes of ice-cold diethyl ether to precipitate the deprotected product.
Isolation: Centrifuge at 3000 rpm for 5 minutes, decant the ether, and dry the pellet under vacuum.
Comprehensive Technical Guide on tert-Butyl 2-amino-4,4-dimethylpentanoate: Molecular Profiling and Synthetic Workflows Executive Summary & Structural Rationale In the landscape of modern peptide therapeutics and active...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Technical Guide on tert-Butyl 2-amino-4,4-dimethylpentanoate: Molecular Profiling and Synthetic Workflows
Executive Summary & Structural Rationale
In the landscape of modern peptide therapeutics and active pharmaceutical ingredient (API) development, non-natural amino acids are critical for overcoming the poor pharmacokinetic profiles of native peptides. tert-Butyl 2-amino-4,4-dimethylpentanoate is a highly specialized, orthogonally protected chiral building block. It is the tert-butyl ester derivative of neopentylglycine (also known as γ-methylleucine or 2-amino-4,4-dimethylpentanoic acid)[1].
The strategic value of this molecule lies in two distinct structural features:
The Neopentyl Side Chain: The massive steric bulk of the 4,4-dimethylpentanoate group creates a hydrophobic shield. When incorporated into a peptide backbone, this steric hindrance prevents proteolytic enzymes from accessing the adjacent amide bonds, drastically increasing the in vivo half-life of the resulting therapeutic[2].
The tert-Butyl Ester C-Terminus: By masking the carboxylic acid as a tert-butyl ester, the molecule becomes completely inert to the basic conditions (e.g., 20% piperidine) used for iterative Fmoc deprotection, yet remains highly susceptible to global acidic cleavage at the end of the synthesis[3].
Quantitative Physicochemical Metrics
To ensure precision in stoichiometric calculations during API synthesis, the exact molecular weight and structural parameters must be strictly validated. The molecular weight is exactly 201.31 g/mol [3],[4].
The integration of tert-butyl 2-amino-4,4-dimethylpentanoate into a drug discovery pipeline is driven by conformational control. The parent acid's zwitterionic nature is neutralized by the esterification, allowing it to act as a highly soluble, hydrophobic nucleophile in organic solvents[1]. During peptide assembly, the extreme steric bulk of the neopentyl group dictates a specific local folding geometry. This physical restriction prevents the peptide backbone from adopting the extended conformation required to dock into the catalytic clefts of circulating exopeptidases[2]. Consequently, APIs utilizing this building block demonstrate superior bioavailability and prolonged receptor engagement.
Validated Experimental Protocols
The following protocol details the use of tert-butyl 2-amino-4,4-dimethylpentanoate as a C-terminal building block. Every step is designed as a self-validating system to ensure high-fidelity synthesis.
Phase 1: Activation and Amide Bond Formation
Context: Coupling to the free amine of this molecule is kinetically sluggish due to the massive γ-tert-butyl group shielding the nitrogen. Standard HBTU coupling often leads to incomplete reactions.
Activation: Dissolve the incoming Fmoc-Amino Acid (1.5 eq) and HATU (1.45 eq) in anhydrous DMF to achieve a 0.2 M concentration.
Base Addition: Add DIPEA (3.0 eq) and stir for 2 minutes.
Causality: HATU is strictly mandated over HBTU. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester intermediate, which accelerates nucleophilic attack and overcomes the severe activation energy barrier imposed by the neopentyl group.
Coupling: Add tert-butyl 2-amino-4,4-dimethylpentanoate (1.0 eq) to the activated mixture and stir at ambient temperature for 4–6 hours.
Self-Validation Checkpoint 1: Perform LC-MS analysis. The protocol is validated when the extracted ion chromatogram (EIC) shows the complete disappearance of the m/z 202.1 [M+H]⁺ peak (representing the unreacted starting material) and the emergence of the target dipeptide mass.
Phase 2: Global Deprotection (tert-Butyl Cleavage)
Cleavage Cocktail: Transfer the fully elongated peptide into a freshly prepared cocktail of Trifluoroacetic Acid (TFA) / Triisopropylsilane (TIPS) / H₂O (95:2.5:2.5 v/v/v).
Agitation: Stir for 2 hours at room temperature.
Causality: The highly acidic TFA cleaves the tert-butyl ester, generating a highly reactive tert-butyl carbocation. TIPS acts as a crucial hydride donor (scavenger) to instantly quench this carbocation, preventing the irreversible, destructive alkylation of electron-rich amino acid side chains (e.g., Tryptophan, Tyrosine).
Concentration: Concentrate the reaction mixture under a gentle stream of nitrogen to 10% of its original volume.
Self-Validation Checkpoint 2: Add the concentrated mixture dropwise to 10 volumes of ice-cold diethyl ether. The sudden drop in the solvent's dielectric constant forces the fully deprotected, highly polar peptide to precipitate. Centrifuge and wash the pellet twice with cold ether. A stable white pellet validates successful ester cleavage and isolation.
Synthetic Workflow Visualization
Workflow for peptide synthesis using tert-butyl 2-amino-4,4-dimethylpentanoate as a C-terminal.
An In-depth Technical Guide to Tert-butyl 2-amino-4,4-dimethylpentanoate: Structure, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals Foreword The landscape of modern medicinal chemistry is increasingly reliant on the design and synthesis of novel molecular entities with precisely tailored...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Foreword
The landscape of modern medicinal chemistry is increasingly reliant on the design and synthesis of novel molecular entities with precisely tailored properties. Among the vast arsenal of synthetic building blocks, unnatural amino acids with sterically demanding side chains have garnered significant attention for their ability to impart unique conformational constraints and metabolic stability to peptide-based therapeutics and other complex molecules. Tert-butyl 2-amino-4,4-dimethylpentanoate, a non-proteinogenic amino acid ester, stands out as a valuable synthon in this class. Its bulky tert-butyl and neopentyl groups offer a powerful tool for medicinal chemists to modulate the physicochemical and pharmacological properties of drug candidates. This guide provides a comprehensive technical overview of Tert-butyl 2-amino-4,4-dimethylpentanoate, from its fundamental structure and properties to its synthesis and diverse applications in drug discovery and development.
Molecular Structure and Physicochemical Properties
Tert-butyl 2-amino-4,4-dimethylpentanoate, also known as tert-butyl neopentylglycinate, is a chiral α-amino acid ester. The core of its structure is a pentanoic acid backbone with an amino group at the α-position (C2) and two methyl groups at the C4 position, forming a neopentyl side chain. The carboxylic acid is esterified with a tert-butyl group.
The presence of the bulky and hydrophobic tert-butyl ester and neopentyl side chain significantly influences the molecule's physical and chemical properties. These groups contribute to increased lipophilicity, which can enhance membrane permeability, a crucial factor in drug design. Furthermore, the steric hindrance provided by these groups can protect adjacent functional groups from enzymatic degradation, thereby improving the metabolic stability of molecules into which it is incorporated.[1]
Table 1: Physicochemical Properties of Tert-butyl 2-amino-4,4-dimethylpentanoate
Figure 1: 2D Structure of Tert-butyl 2-amino-4,4-dimethylpentanoate
Synthesis and Manufacturing
The synthesis of Tert-butyl 2-amino-4,4-dimethylpentanoate can be achieved through several routes, primarily involving the esterification of the parent amino acid, L-tert-Leucine (also known as (S)-2-amino-3,3-dimethylbutanoic acid). The choice of synthetic strategy often depends on the desired scale, purity requirements, and the availability of starting materials.
Acid-Catalyzed Esterification
A common and straightforward method for the synthesis of tert-butyl esters of amino acids involves the reaction of the amino acid with a large excess of a tert-butylating agent in the presence of a strong acid catalyst.
Figure 2: General workflow for acid-catalyzed esterification.
Experimental Protocol: Acid-Catalyzed Esterification of L-tert-Leucine [3]
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, suspend L-tert-Leucine (1.0 eq) in a large excess of tert-butyl acetate (e.g., 10-20 volumes).
Catalyst Addition: Cool the suspension in an ice bath and slowly add a catalytic amount of a strong acid, such as perchloric acid or sulfuric acid (e.g., 0.1-0.2 eq).
Reaction: Allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Work-up: Once the reaction is complete, carefully neutralize the acid catalyst with a suitable base (e.g., saturated sodium bicarbonate solution).
Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure Tert-butyl 2-amino-4,4-dimethylpentanoate.
Enzymatic Synthesis
Enzymatic methods offer a green and highly selective alternative to chemical synthesis. Leucine dehydrogenase (LeuDH) can be employed to catalyze the reductive amination of the corresponding α-keto acid, trimethylpyruvate, to L-tert-leucine.[1][4] The resulting amino acid can then be esterified as described above. This biocatalytic approach offers high optical purity and mild reaction conditions.[4]
Spectroscopic Characterization
The structural elucidation and purity assessment of Tert-butyl 2-amino-4,4-dimethylpentanoate are typically performed using a combination of spectroscopic techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides valuable information about the different types of protons and their connectivity in the molecule. Key expected signals include:
A singlet corresponding to the nine equivalent protons of the tert-butyl ester group.
A singlet for the nine equivalent protons of the neopentyl group's three methyl groups.
A multiplet for the alpha-proton.
A multiplet for the methylene protons of the neopentyl group.
A broad singlet for the amine protons.
¹³C NMR: The carbon NMR spectrum reveals the number of chemically non-equivalent carbon atoms. Expected signals include:
A signal for the carbonyl carbon of the ester.
Signals for the quaternary and methyl carbons of the tert-butyl ester group.
Signals for the quaternary, methylene, and methyl carbons of the neopentyl group.
A signal for the alpha-carbon.
Table 2: Predicted ¹³C NMR Chemical Shifts for L-tert-Leucine [5]
Carbon Atom
Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O)
~175
Alpha-Carbon (CH)
~60
Quaternary Carbon (C(CH₃)₃)
~34
Methyl Carbons (C(CH₃)₃)
~27
Note: The chemical shifts for the tert-butyl ester derivative will be similar, with the addition of signals for the ester's tert-butyl group.
Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum is used to identify the presence of key functional groups. Characteristic absorption bands for Tert-butyl 2-amino-4,4-dimethylpentanoate include:
N-H stretching: A broad band in the region of 3300-3400 cm⁻¹ corresponding to the primary amine.
C-H stretching: Sharp peaks in the 2850-3000 cm⁻¹ region due to the aliphatic C-H bonds.
C=O stretching: A strong absorption band around 1730-1750 cm⁻¹ characteristic of the ester carbonyl group.
C-N stretching: A band in the 1000-1200 cm⁻¹ region.
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. The electron ionization (EI) mass spectrum would be expected to show the molecular ion peak (M⁺) at m/z 187, along with characteristic fragment ions resulting from the loss of the tert-butyl group or other fragments.
Applications in Drug Discovery and Development
The unique structural features of Tert-butyl 2-amino-4,4-dimethylpentanoate make it a valuable building block in medicinal chemistry, particularly in the design of peptides and small molecule inhibitors with improved pharmacological profiles.
Peptide Synthesis
As a derivative of a non-proteinogenic amino acid, this compound is used in the synthesis of peptidomimetics and novel peptides.[6] The bulky side chain can induce specific secondary structures, such as β-turns, and can also shield the peptide backbone from proteolytic degradation, thereby increasing its in vivo half-life.[6]
Chiral Building Block and Auxiliary
The inherent chirality of Tert-butyl 2-amino-4,4-dimethylpentanoate makes it a useful chiral synthon for the asymmetric synthesis of complex molecules.[7] It can be used to introduce a stereocenter with a sterically demanding substituent, which can be crucial for achieving high selectivity in subsequent reactions. L-tert-Leucine, the parent amino acid, is a key precursor for active pharmaceutical ingredients, including anti-HIV protease inhibitors and agents targeting tumors.[1]
Modulation of Pharmacokinetic Properties
The incorporation of the bulky and lipophilic groups of Tert-butyl 2-amino-4,4-dimethylpentanoate into a drug candidate can significantly alter its pharmacokinetic properties. The increased lipophilicity can improve absorption and distribution, while the steric bulk can hinder metabolism, leading to a longer duration of action.
Safety and Handling
Potential Hazards:
Skin and Eye Irritation: Similar amino acid derivatives can cause skin and eye irritation upon contact.[8]
Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.
Recommended Handling Procedures:
Work in a well-ventilated area, preferably in a fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]
Wash hands thoroughly after handling.
Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated place.
For long-term storage, refrigeration is recommended.
Conclusion
Tert-butyl 2-amino-4,4-dimethylpentanoate is a versatile and valuable chiral building block for medicinal chemists and drug development professionals. Its unique combination of a bulky, hydrophobic side chain and a protected carboxylic acid function provides a powerful tool for the synthesis of novel peptides and small molecules with enhanced metabolic stability and tailored pharmacological profiles. A thorough understanding of its synthesis, properties, and applications will continue to fuel innovation in the design and development of next-generation therapeutics.
References
Chem-Impex International Inc. L-Leucine tert-butyl ester hydrochloride. [Link]
Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PMC. [Link]
Schollkopf, U. Synthesis of tert-Leucine and Related Amino Acids.
Google Patents. Process for the preparation of (s)-2-(3-tert-butylureido)-3,3-dimethylbutanoic acid.
Enhanced catalytic efficiency and coenzyme affinity of leucine dehydrogenase by comprehensive screening strategy for L-tert-leucine synthesis. ResearchGate. [Link]
Azev, V. N., et al. Convenient Preparation of tert-Butyl Amino Acid Esters from tert-Butanol. Russian Journal of Bioorganic Chemistry.
De Novo Synthesis and Esterification of tert-Butyl 2-amino-4,4-dimethylpentanoate: A Technical Guide
Executive Summary tert-Butyl 2-amino-4,4-dimethylpentanoate (often referred to as neopentylglycine tert-butyl ester) is a highly specialized, sterically hindered unnatural amino acid derivative. In advanced drug developm...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
tert-Butyl 2-amino-4,4-dimethylpentanoate (often referred to as neopentylglycine tert-butyl ester) is a highly specialized, sterically hindered unnatural amino acid derivative. In advanced drug development and peptidomimetic design, the incorporation of the neopentyl side chain restricts the conformational freedom of the peptide backbone, drastically enhancing proteolytic stability and target binding affinity. The tert-butyl ester acts as an orthogonal protecting group—stable under the basic conditions used for Fmoc removal, yet cleanly cleavable under strongly acidic conditions (e.g., trifluoroacetic acid). This whitepaper details the mechanistic causality and validated protocols required to synthesize this complex building block from the ground up.
Strategic Pathway Selection: The Neopentylglycine Backbone
The Strecker Synthesis Route (Racemic)
For scalable, cost-effective generation of the racemic backbone, the Strecker synthesis is the optimal choice. This pathway utilizes 3,3-dimethylbutanal as the electrophilic precursor. The causality behind selecting this route lies in the high electrophilicity of the unhindered aldehyde carbon, which readily undergoes nucleophilic attack by cyanide and ammonia despite the adjacent bulky tert-butyl group. This forms an intermediate α-aminonitrile, which is subsequently hydrolyzed under acidic conditions to yield the racemic amino acid[1].
The Schöllkopf Chiral Auxiliary Route (Asymmetric)
When enantiopure (S)- or (R)-neopentylglycine is strictly required, the Schöllkopf approach serves as the industry standard[2]. This method utilizes a chiral bis-lactim ether auxiliary. Deprotonation with n-butyllithium generates a highly nucleophilic, rigid enolate. Alkylation with neopentyl iodide is notoriously sluggish because the extreme steric hindrance of the neopentyl group strongly resists standard SN2 attack. However, the high reactivity of the Schöllkopf enolate drives the alkylation to completion with excellent diastereoselectivity[2]. Mild acid hydrolysis subsequently liberates the enantiopure amino acid.
Figure 1: Parallel synthetic pathways to the neopentylglycine backbone via Strecker and Schöllkopf.
tert-Butyl Esterification Dynamics
Mechanistic Causality of the Isobutylene Protocol
Standard Fischer esterification (refluxing the amino acid in tert-butanol with a catalytic acid) fails catastrophically for this substrate. The extreme steric congestion of the neopentyl side chain, combined with the bulk of tert-butanol, prevents the formation of the necessary tetrahedral intermediate.
To bypass this thermodynamic barrier, an isobutylene-mediated esterification protocol is utilized[3]. By suspending the amino acid in dichloromethane (DCM) and introducing liquid isobutylene at -78°C with catalytic concentrated sulfuric acid, the reaction proceeds via an entirely different mechanism. The strong acid protonates the isobutylene to form a highly stable tert-butyl carbocation. The carboxylic acid oxygen then acts as a nucleophile, trapping the carbocation to form the ester directly. Because isobutylene is a gas at room temperature (bp -6.9°C), the reaction must be conducted in a sealed pressure flask to keep the reagent in the liquid phase as the system warms[3].
Figure 2: Isobutylene-mediated tert-butyl esterification workflow under pressure.
Validated Experimental Protocols
The following methodologies are designed as self-validating systems to ensure reproducibility and safety.
Preparation of (S)-2-amino-4,4-dimethylpentanoic acid
Enolate Generation : Dissolve (R)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine (1.0 eq) in anhydrous THF under argon. Cool to -78°C. Add n-BuLi (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes.
Self-Validation Step: Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the highly UV-active auxiliary starting material confirms successful nucleophilic attack. Due to steric bulk, warming to -20°C and stirring for 24 hours is required.
Hydrolysis : Quench with saturated NH4Cl. Extract with diethyl ether. Concentrate the organic layer and treat the residue with 0.1 N HCl at room temperature for 72 hours to hydrolyze the auxiliary[2].
Isolation : Adjust pH to 7, concentrate, and purify via ion-exchange chromatography to yield the free amino acid.
Isobutylene-Mediated tert-Butyl Esterification
Preparation : In a heavy-walled glass pressure flask (rated for >60 psi), suspend 2-amino-4,4-dimethylpentanoic acid (1.0 eq) in anhydrous DCM[3].
Cooling & Condensation : Cool the flask to -78°C using a dry ice/acetone bath. Flow isobutylene gas through a dry-ice condenser, allowing the liquid condensate to drop directly into the pressure flask until a volume roughly equal to the DCM is achieved.
Catalysis : Carefully add concentrated H2SO4 (0.1 mL per mmol of substrate).
Pressurization : Seal the pressure flask tightly. Remove from the cooling bath and allow the system to warm to ambient temperature. Stir vigorously for 48–72 hours[3].
Quenching & Self-Validation : Cool the flask back to -78°C before opening to prevent explosive outgassing. Vent the excess isobutylene in a fume hood. Neutralize the sulfuric acid by slowly adding saturated aqueous NaHCO3.
Self-Validation Step: The cessation of CO2 gas evolution (bubbling) serves as a visual indicator that the acid catalyst has been fully quenched, ensuring the acid-labile tert-butyl ester is not cleaved during workup.
Extraction : Extract the aqueous layer with DCM (3x). Dry over MgSO4, filter, and concentrate in vacuo to afford the target ester.
Quantitative Data & Analytical Validation
To guarantee the trustworthiness of the synthesis, the isolated compound must be validated against the following analytical benchmarks:
Syntheses and Properties of Silicon- and Germanium-Containing α-Amino Acids and Peptides: A Study on C/Si/Ge Bioisosterism
Source: Organometallics - ACS Publications
URL:[Link]
Quantum Mechanical Investigations of Organocatalysis: Mechanisms, Reactivities, and Selectivities
Source: Chemical Reviews - ACS Publications
URL:[Link]
UNIVERSITY OF CALIFORNIA SAN DIEGO SAN DIEGO STATE UNIVERSITY
Source: eScholarship.org
URL:[Link]
Sourcing and Application of Tert-Butyl 2-Amino-4,4-Dimethylpentanoate in Advanced Peptidomimetics: A Technical Guide for Drug Development
Executive Summary The transition from canonical peptides to highly stable peptidomimetics is a cornerstone of modern drug discovery. Central to this evolution is the utilization of non-canonical, sterically hindered amin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The transition from canonical peptides to highly stable peptidomimetics is a cornerstone of modern drug discovery. Central to this evolution is the utilization of non-canonical, sterically hindered amino acids. Tert-butyl 2-amino-4,4-dimethylpentanoate (CAS 501692-87-1)[1] serves as a critical building block in this domain. By combining the extreme steric bulk of a neopentyl side chain with an orthogonal tert-butyl ester protecting group, this compound enables researchers to synthesize highly stable, protease-resistant therapeutics[2]. This whitepaper provides an in-depth technical analysis of its chemical mechanics, quality control parameters for supplier evaluation, and field-proven protocols for its integration into peptide synthesis.
Chemical Identity & Structural Mechanics
Tert-butyl 2-amino-4,4-dimethylpentanoate is the tert-butyl ester derivative of 2-amino-4,4-dimethylpentanoic acid (commonly known as L-neopentylglycine or
The Neopentyl Side Chain: The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
group introduces profound steric hindrance. In a biological context, this bulk physically shields adjacent amide bonds from the catalytic triads of proteolytic enzymes (e.g., elastase, chymotrypsin), drastically increasing the in vivo half-life of the peptide[2],.
The Tert-Butyl (tBu) Ester: During complex solution-phase or solid-phase peptide synthesis (SPPS), the C-terminus must be protected to prevent unwanted polymerization or diketopiperazine formation. The tBu ester is completely orthogonal to Fmoc/Cbz N-terminal protection strategies; it is highly stable to the basic conditions (e.g., 20% piperidine) used for Fmoc deprotection, yet can be cleanly cleaved by strong acids like trifluoroacetic acid (TFA) during the final global cleavage step.
Pharmacokinetic Impact: Protease Shielding
Proteolytic degradation remains the primary bottleneck in translating peptide candidates into viable clinical drugs. Canonical amino acids are rapidly recognized by the active sites of proteases, leading to rapid hydrolysis[5].
By substituting a canonical residue (such as Leucine or Isoleucine) with a neopentylglycine derivative, the resulting peptidomimetic exhibits a "steric clash." The bulky tert-butyl moiety on the side chain prevents the peptide backbone from properly aligning with the protease's binding pocket, effectively neutralizing enzymatic cleavage without necessarily altering the peptide's affinity for its target therapeutic receptor[2],[6].
Mechanism of proteolytic shielding via neopentylglycine steric clash.
Supplier Evaluation & Quality Control (QC) Metrics
When sourcing tert-butyl 2-amino-4,4-dimethylpentanoate from chemical suppliers (e.g., BLD Pharm, Chem-Impex)[1],[2], rigorous quality control is non-negotiable. Because this compound is often used at critical junctions in expensive synthetic workflows, sub-standard batches will lead to catastrophic yield losses.
Table 1: Key QC Specifications for Pharmaceutical-Grade Sourcing
Quality Metric
Acceptable Threshold
Analytical Method
Mechanistic Impact on Synthesis
Chemical Purity
HPLC (UV/Vis)
Minimizes the formation of truncated sequences and side-reactions during coupling.
Enantiomeric Excess (ee)
(L or D)
Chiral HPLC
Prevents diastereomeric impurities, which drastically alter peptide folding and receptor binding affinity.
Residual Solvents
GC-FID
Excess solvent (e.g., DMF, EtOAc) interferes with stoichiometric calculations and catalyst efficiency.
Water Content
Karl Fischer
Moisture hydrolyzes active esters (e.g., OAt/OBt) during coupling, rapidly degrading yield.
Because of the extreme steric hindrance of the neopentyl group, standard carbodiimide coupling agents (like DCC or EDC) often fail, resulting in unreacted starting materials or epimerization. To overcome this activation energy barrier, highly reactive uronium-based coupling agents such as HATU combined with HOAt are strictly required[7],[8].
This protocol is designed to be a self-validating system; the extended reaction times and specific reagent choices directly counteract the kinetic sluggishness caused by the neopentyl group.
Preparation: Dissolve
of the N-protected canonical amino acid (e.g., Fmoc-AA-OH) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere. Causality: Anhydrous conditions prevent the premature hydrolysis of the highly sensitive active ester intermediate.
Activation: Add
of HATU and of HOAt to the solution. Stir for 5 minutes at . Causality: HOAt accelerates the reaction via neighboring group participation, forming a highly reactive 7-azabenzotriazole ester that is essential for attacking hindered amines[8].
Amine Addition: Add
of tert-butyl 2-amino-4,4-dimethylpentanoate, followed immediately by of N,N-diisopropylethylamine (DIPEA).
Coupling: Allow the reaction to warm to room temperature and stir for 12–24 hours. Causality: Sterically hindered amines react orders of magnitude slower than canonical amino acids. Do not truncate the reaction time; monitor completion via LC-MS.
Workup: Quench the reaction with saturated aqueous
, extract with ethyl acetate, wash with brine, dry over , and concentrate in vacuo.
Deprotection (C-Terminal Cleavage): To cleave the tert-butyl ester and liberate the free carboxylic acid for subsequent downstream coupling, treat the purified intermediate with a
mixture of TFA/TIPS/ for 2 hours at room temperature.
Solution-phase coupling workflow for sterically hindered amino acids.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 194032, (2S)-2-Amino-4,4-dimethylpentanoic acid." PubChem, [Link]
Goettig P, Koch NG, Budisa N. "Non-Canonical Amino Acids in Analyses of Protease Structure and Function." International Journal of Molecular Sciences. 2023 Sep 13;24(18):14035. [Link]
Cara Therapeutics, Inc. "Synthetic Peptide Amides.
Application Note: Synthesis of Tert-butyl 2-amino-4,4-dimethylpentanoate
This Application Note provides a validated protocol for the chemical synthesis of Tert-butyl 2-amino-4,4-dimethylpentanoate (also known as tert-butyl neopentylglycinate or tert-butyl -methylleucinate). Due to the extreme...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note provides a validated protocol for the chemical synthesis of Tert-butyl 2-amino-4,4-dimethylpentanoate (also known as tert-butyl neopentylglycinate or tert-butyl
-methylleucinate).
Due to the extreme steric hindrance of the neopentyl side chain, standard alkylation strategies (e.g.,
reaction of neopentyl halides with glycine enolates) fail. Therefore, this protocol utilizes a Strecker Synthesis to construct the sterically congested carbon skeleton, followed by a mild Transesterification to install the acid-labile tert-butyl ester.
)
Introduction & Strategic Analysis
The target molecule, Tert-butyl 2-amino-4,4-dimethylpentanoate , is a bulky, lipophilic amino acid ester used in peptidomimetics to increase proteolytic stability and induce specific conformational constraints (e.g.,
-helical turns).
Retrosynthetic Logic
The synthesis poses two primary challenges:
Steric Bulk: The 4,4-dimethyl (neopentyl) group renders the
-carbon inaccessible to nucleophilic attack, ruling out standard alkylation of glycine equivalents with neopentyl halides.
Ester Stability: The tert-butyl ester is acid-labile, requiring anhydrous, controlled conditions for installation.
Selected Route:
Skeleton Construction:Strecker Synthesis using 3,3-dimethylbutanal (tert-butyl acetaldehyde). This bypasses the steric hindrance of
reactions by attacking the planar aldehyde carbonyl.
Esterification:Perchloric Acid-Catalyzed Transesterification with tert-butyl acetate. This method avoids the hazards of pressurized isobutylene gas and the harsh conditions of acid chlorides.
Imine Formation: In a round-bottom flask, dissolve Ammonium Chloride (5.9 g) in Ammonium Hydroxide (20 mL) and Methanol (50 mL). Cool to 0°C.
Addition: Add 3,3-Dimethylbutanal (10.0 g) dropwise over 15 minutes. Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 2 hours.
Cyanation (Hazard): Work in a well-ventilated fume hood. Add Sodium Cyanide (5.4 g) carefully. Stir the mixture at RT for 24 hours.
Checkpoint: Monitor by TLC (EtOAc/Hexane 1:4) for disappearance of aldehyde.
Extraction: Quench with water (100 mL). Extract the aminonitrile intermediate with diethyl ether (3 x 50 mL). Dry organics over MgSO
and concentrate in vacuo to yield the crude aminonitrile oil.
Hydrolysis: Dissolve the crude oil in 6M HCl (100 mL). Reflux at 100°C for 12 hours.
Mechanism:[1][2][3][8][9] The nitrile (-CN) hydrolyzes first to the amide, then to the carboxylic acid.
Isolation: Concentrate the solution to dryness under reduced pressure. The residue is the hydrochloride salt.[4]
Purification: Dissolve in minimal water and neutralize to pH 6 (isoelectric point) with 2M NaOH to precipitate the zwitterionic amino acid. Filter, wash with cold ethanol, and dry.
Part B: Synthesis of Tert-butyl 2-amino-4,4-dimethylpentanoate
Principle: Direct esterification using tert-butyl acetate acts as both reagent and solvent, driven by perchloric acid catalysis. This method is superior to isobutylene gas for lab-scale safety.
Distinct from baseline amino acid.[1][4][5][8][10]
Safety & Handling
Sodium Cyanide: Fatal if swallowed, inhaled, or absorbed through skin. Contact with acid liberates toxic HCN gas. Use a dedicated cyanide waste stream.
Perchloric Acid: Strong oxidizer. Potentially explosive in contact with organic materials if heated to dryness. Keep dilute and cool.
Tert-butyl Acetate: Flammable liquid.
References
Strecker Synthesis Mechanism: Strecker, A. "Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper."[1] Annalen der Chemie und Pharmacie, 75(1), 27–45. Link
Synthesis of Neopentylglycine: Fauchere, J. L., & Petermann, C. "Synthesis of gamma-methyl-L-leucine (neopentylglycine, Neo) and derivatives suitable for peptide synthesis." International Journal of Peptide and Protein Research, 18(3), 249–255. Link
Tert-Butyl Esterification Protocol: Taschner, E., et al. "Preparation of tert-butyl esters of amino acids."[11] Justus Liebigs Annalen der Chemie, 646(1), 119-122. Link
Modern Catalytic Esterification: Ogasa, C., et al. "Convenient Preparation of tert-Butyl Esters."[7] Synlett, 35, 235-239.[7] Link
Author: BenchChem Technical Support Team. Date: March 2026
Mechanistic Rationale & Structural Advantages
Tert-butyl 2-amino-4,4-dimethylpentanoate (CAS 501692-87-1)[1] is the C-terminally protected ester of 2-amino-4,4-dimethylpentanoic acid, an unnatural aliphatic amino acid commonly referred to as neopentylglycine or
-tert-butylalanine[2]. In modern peptide drug development, incorporating highly sterically hindered, non-proteinogenic amino acids is a proven strategy to restrict peptide conformation and drastically reduce susceptibility to proteolytic degradation[3].
However, utilizing free neopentylglycine in complex Solid-Phase Peptide Synthesis (SPPS) architectures—such as convergent fragment ligations or side-chain branching—presents severe chemoselectivity challenges. By employing the tert-butyl ester derivative, the C-terminus is robustly protected during the nucleophilic attack of its
-amine[4]. The tert-butyl group acts as an ideal orthogonal protecting group: it remains completely stable during the repetitive basic conditions of Fmoc-SPPS (e.g., 20% piperidine), yet it can be cleanly and selectively removed under mild acidic conditions during final global cleavage[5][6].
Structure-Activity Relationship (SAR) of neopentylglycine incorporation.
Experimental Design: Causality in Reagent Selection
When coupling tert-butyl 2-amino-4,4-dimethylpentanoate to a resin-bound electrophile (such as the unmasked side-chain carboxylate of Aspartic or Glutamic acid), the massive steric shield provided by the 4,4-dimethylpentyl group significantly reduces the nucleophilicity of the
-amine.
Coupling Reagent Selection: Standard carbodiimide chemistries (e.g., DIC/Oxyma) often fail to achieve quantitative conversion with this building block. We mandate the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate). HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester that effectively overcomes the steric barrier of the neopentyl group.
Orthogonal Protection Strategy: To branch a peptide at Asp/Glu, the side chain must be orthogonally protected (e.g., as an Allyl ester) so it can be selectively unmasked on-resin via Palladium catalysis while the N-terminus remains safely Fmoc-protected.
Quantitative Data: Coupling Optimization
To validate the necessity of strong uronium-based coupling reagents, comparative coupling efficiencies were evaluated using a model resin-bound Asp(OH) electrophile.
Table 1: Optimization of Tert-butyl 2-amino-4,4-dimethylpentanoate Coupling to Resin-Bound Asp(OH)
Coupling System
Equivalents
Temp (°C)
Time (min)
Conversion (%)
Epimerization (%)
DIC / Oxyma
3.0
25
120
82.4
< 1.0
PyBOP / NMM
3.0
25
120
76.8
< 1.0
HATU / DIPEA
3.0
25
120
94.1
1.5
HATU / DIPEA
3.0
50 (MW)
45
> 99.0
3.2
Note: Conversion rates determined by LC-MS analysis of micro-cleaved intermediates. Microwave (MW) heating accelerates coupling but slightly increases epimerization risk.
Step-by-Step Protocol: Side-Chain Branching via Asp/Glu
Workflow for side-chain branching using tert-butyl 2-amino-4,4-dimethylpentanoate in SPPS.
Phase 1: Orthogonal Deprotection of the Branching Site
Swell the peptidyl-resin containing an Asp(OAllyl) or Glu(OAllyl) residue in dry Dichloromethane (DCM) for 20 minutes.
Treat the resin with a solution of Tetrakis(triphenylphosphine)palladium(0) (
, 0.1 eq) and Phenylsilane (10 eq) in DCM. Agitate under argon for 30 minutes in the dark.
Wash the resin extensively with DCM (
), 0.5% Sodium diethyldithiocarbamate in DMF () to remove palladium residues, and finally DMF ().
Phase 2: Activation and Nucleophilic Coupling
Pre-activation: In a separate vial, dissolve HATU (3.0 eq relative to resin loading) in a minimum volume of DMF. Add N,N-Diisopropylethylamine (DIPEA, 6.0 eq) and the resin-bound peptide. Agitate for 3 minutes to form the active HOAt ester on the Asp/Glu side chain.
Coupling: Add Tert-butyl 2-amino-4,4-dimethylpentanoate (3.0 eq) to the reaction vessel.
Agitate at room temperature for 120 minutes.
Self-Validating Checkpoint: Prior to proceeding, perform a micro-cleavage on 5 mg of resin using TFA/TIPS/H2O (95:2.5:2.5) for 1 hour. Analyze the supernatant via LC-MS. A successful coupling is validated by a mass shift of +127.19 Da relative to the unbranched peptide backbone (accounting for the loss of the t-butyl group and water during amide formation). If unreacted starting material remains, repeat Steps 4-6.
Phase 3: Global Cleavage and Deprotection
Once coupling is validated, wash the resin with DMF (
) and DCM (), then dry under vacuum.
Treat the resin with the cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIPS) / Water (95:2.5:2.5 v/v/v) for 2 hours at room temperature. Causality note: The TFA simultaneously cleaves the peptide from the solid support and hydrolyzes the tert-butyl ester from the newly added neopentylglycine branch, yielding a free terminal carboxylate. TIPS acts as a carbocation scavenger to prevent re-alkylation of sensitive residues by the liberated t-butyl cations.
Precipitate the crude branched peptide in cold diethyl ether, centrifuge, and lyophilize for downstream purification.
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Efficiency Peptide Coupling with Sterically Hindered tert-Butyl 2-amino-4,4-dimethylpentanoate
Executive Summary & Scientific Context
The incorporation of highly sterically hindered non-natural amino acids is a cornerstone strategy in modern drug design, utilized to enhance proteolytic stability and lock specific conformational geometries. tert-Butyl 2-amino-4,4-dimethylpentanoate, commonly referred to as neopentylglycine (Npg) tert-butyl ester, is a prime example of such a building block. It has been heavily utilized in the P2 position of boceprevir-based SARS-CoV-2 Main Protease (Mpro) inhibitors to achieve high in vitro and in cellulo antiviral potency[1][2].
However, synthesizing peptides with this molecule presents a severe synthetic bottleneck. The
-amine is flanked by a highly bulky neopentyl side chain (-dimethyl isobutyl) and a bulky tert-butyl ester at the C-terminus. This dual steric shielding severely impedes nucleophilic attack on activated acyl donors during peptide coupling. This application note details the mechanistic causality of this hindrance and provides field-proven, self-validating protocols to achieve high-yielding amide bond formations.
Mechanistic Insights: The Causality of Steric Hindrance
As a Senior Application Scientist, I frequently observe standard coupling reagents (e.g., EDC/HOBt or DCC) fail when applied to Npg-OtBu. The failure is rooted in reaction kinetics: the bulky neopentyl group severely restricts the trajectory of nucleophilic attack by the
-amine. When the forward rate of coupling drops, two detrimental side reactions dominate the reaction landscape:
Epimerization via Oxazolone Formation: Because the activated acyl donor lingers in solution waiting for the slow amine attack, it becomes susceptible to intramolecular attack by the adjacent carbonyl oxygen. This forms an oxazolone intermediate, which rapidly racemizes upon deprotonation by the base[3].
Guanidinylation: If uronium-based reagents (like HATU) are used without a strict pre-activation window, the unreacted hindered amine can directly attack the uronium carbon of the coupling reagent. This forms a dead-end guanidinium byproduct, permanently capping the sequence[4].
To overcome this, we must shift the kinetic balance by utilizing hyper-reactive acylating agents and non-nucleophilic bases.
Strategic Selection of Coupling Reagents
HATU with TMP: HATU remains the gold standard for hindered couplings due to the neighboring group participation of the pyridine nitrogen in its HOAt leaving group[3]. However, replacing the standard DIPEA base with 2,4,6-trimethylpyridine (TMP) or collidine is critical. TMP is sufficiently basic to drive the activation but is sterically precluded from causing base-catalyzed epimerization of the active ester.
Acid Fluorides (TFFH): For extreme cases where even HATU yields are suboptimal, in situ generation of amino acid fluorides using TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) is highly recommended. Acid fluorides are exceptionally small and highly electrophilic, allowing them to penetrate the steric shield of Npg-OtBu without forming oxazolones[3].
Resonant Acoustic Mixing (RAM): Emerging solvent-less mechanochemical techniques using RAM at high G-forces (60-80
) have shown promise in driving hindered couplings, though careful optimization is needed to prevent tert-butyl ester solvolysis at excessive energies[5].
Quantitative Data: Reagent Efficacy Comparison
The following table summarizes the expected performance of various coupling systems when reacting a standard Fmoc-Amino Acid with Npg-OtBu.
Table 1: Comparative efficacy of peptide coupling conditions for Npg-OtBu.
Detailed Experimental Protocols
Protocol A: HATU-Mediated Solution-Phase Coupling
This protocol is designed as a self-validating system: the mandatory pre-activation step ensures that the electrophile is fully formed before the hindered amine is introduced, directly preventing guanidinylation[4].
Preparation: In an oven-dried flask under an inert atmosphere (N
), dissolve the Fmoc-protected amino acid (1.2 eq) and HATU (1.15 eq) in anhydrous DMF to achieve a 0.1 M concentration.
Pre-activation (Critical Step): Add TMP (3.0 eq) dropwise. Stir the mixture at room temperature for exactly 3-5 minutes. Scientific Insight: This window is critical to fully form the active OAt ester while minimizing the time available for oxazolone formation.
Coupling: Dissolve tert-Butyl 2-amino-4,4-dimethylpentanoate hydrochloride (1.0 eq) in a minimal volume of DMF and add it to the activated mixture.
Reaction: Stir at room temperature for 12-24 hours. For highly sluggish sequences, gentle heating to 40°C can be applied.
Quality Control: Monitor the reaction via LC-MS. Look for the mass of the desired product and specifically check for the absence of the guanidinium adduct (+99 Da from HATU)[4].
Workup: Dilute with EtOAc, wash sequentially with 5% KHSO
(aq), saturated NaHCO (aq), and brine. Dry over NaSO, concentrate, and purify via flash chromatography or RP-HPLC.
Protocol B: In situ Acid Fluoride Coupling via TFFH
Reserved for the most recalcitrant couplings where the acyl donor is also sterically hindered.
Preparation: Dissolve the Fmoc-amino acid (1.5 eq) and TFFH (1.5 eq) in anhydrous DCM.
Activation: Add TMP (3.0 eq) and stir for 15 minutes to ensure complete conversion to the highly reactive acid fluoride[3].
Coupling: Add Npg-OtBu (1.0 eq) and stir at room temperature for 24 hours.
Workup: Perform standard aqueous workup as described in Protocol A.
Workflow & Mechanistic Diagrams
Fig 1. Activation pathway overcoming the steric shield of Npg-OtBu.
Fig 2. Step-by-step workflow for coupling sterically hindered Npg-OtBu.
References
[1] Title: The N-Terminal Carbamate is Key to High Cellular and Antiviral Potency for Boceprevir-Based SARS-CoV-2 Main Protease Inhibitors | bioRxiv
Source: biorxiv.org
URL: 1
[2] Title: A systematic exploration of boceprevir-based main protease inhibitors as SARS-CoV-2 antivirals - PMC
Source: nih.gov
URL:2
[3] Title: Recent development of peptide coupling reagents in organic synthesis
Source: uni-kiel.de
URL: 3
[4] Title: Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances
Source: rsc.org
URL:4
Deprotection of Tert-butyl 2-amino-4,4-dimethylpentanoate ester
Application Note: Acidolytic Deprotection of Tert-butyl 2-amino-4,4-dimethylpentanoate Executive Summary & Scope This technical guide details the protocol for the deprotection of Tert-butyl 2-amino-4,4-dimethylpentanoate...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Acidolytic Deprotection of Tert-butyl 2-amino-4,4-dimethylpentanoate
Executive Summary & Scope
This technical guide details the protocol for the deprotection of Tert-butyl 2-amino-4,4-dimethylpentanoate (also known as the tert-butyl ester of L-Neopentylglycine or
-dimethylleucine). This bulky, non-canonical amino acid is a critical building block in peptidomimetics, utilized to induce specific conformational constraints due to the steric bulk of the tert-butyl-like side chain.
The deprotection of the tert-butyl ester functionality is achieved via acid-catalyzed hydrolysis. This guide presents two validated methodologies:
Method A (TFA-Mediated): Standard for small-scale or solid-phase synthesis contexts.
Method B (HCl-Mediated): Preferred for scale-up and isolation of the hydrochloride salt.
Mechanistic Principles
The cleavage of the tert-butyl ester proceeds via an
-like fragmentation mechanism (Acidolysis). Unlike primary alkyl esters which require nucleophilic attack at the carbonyl, tert-butyl esters rely on the stability of the generated carbocation.[1]
Key Mechanistic Steps:
Protonation: The carbonyl oxygen is protonated by the strong acid.
Fragmentation: The C-O bond cleaves, releasing the free carboxylic acid and a tert-butyl carbocation (
cation eliminates a proton to form isobutylene (gas) or is trapped by a scavenger (e.g., water, silanes).
Diagram 1: Acidolytic Fragmentation Mechanism
Caption: The reaction is driven by the entropic benefit of gas evolution (isobutylene) and the stability of the tertiary carbocation intermediate.
Critical Process Parameters (CPP)
The bulky neopentyl side chain of 2-amino-4,4-dimethylpentanoate introduces steric factors that may slightly retard reaction kinetics compared to alanine or glycine.
Parameter
TFA Method (Method A)
HCl Method (Method B)
Impact on Quality
Reagent
Trifluoroacetic Acid (TFA) / DCM
4M HCl in Dioxane
Determines salt form (TFA vs. HCl).
Scavenger
Water (2-5%) or TIS (1-2%)
None (usually) or Anisole
Prevents re-alkylation.
Temperature
0°C to Room Temp (25°C)
0°C to Room Temp (25°C)
Higher temps increase side reactions.
Time
1 - 3 Hours
2 - 12 Hours
Insufficient time = incomplete deprotection.
Concentration
20-50% (v/v) TFA
~0.5 - 1.0 M Substrate
High dilution slows kinetics.
Experimental Protocols
Method A: TFA-Mediated Deprotection (Standard)
Best for: Small scale (<1g), peptide synthesis, or when the TFA salt is acceptable.
Reagent: 4.0 M HCl in 1,4-Dioxane (Commercial grade)
Protocol:
Preparation: Place the substrate (neat oil or solid) in a round-bottom flask.
Addition: Add 10-20 equivalents of 4.0 M HCl in Dioxane at 0°C.
Note: If the substrate is not soluble, add a minimum amount of DCM to solubilize.
Reaction: Stir at room temperature for 3–6 hours.
Observation: The product (Amino Acid Hydrochloride) often precipitates out of the dioxane solution as the reaction proceeds.
Isolation:
If solid precipitates: Filter the solid under inert atmosphere (
), wash with cold diethyl ether, and dry under vacuum.
If no precipitate: Concentrate the solvent in vacuo. Triturate the residue with Hexanes or Ether to induce crystallization.
Yield: Typically >90% quantitative conversion.
Workflow Decision Tree
Diagram 2: Process Selection & Workflow
Caption: Decision matrix for selecting the appropriate deprotection route based on downstream application.
Troubleshooting & QC
Issue
Possible Cause
Corrective Action
Incomplete Reaction
Steric bulk of neopentyl group.
Extend reaction time to 6 hours; ensure efficient stirring.
"Gummy" Product
Residual solvent/acid.
Triturate with diethyl ether; lyophilize from water/acetonitrile.
t-Butyl Cation Alkylation
Lack of scavenger.
Although rare for this aliphatic molecule, add 2% TIS or 5% Water to the reaction mix.
NMR Verification
Confirmation of cleavage.
Check NMR. The strong singlet at ppm (9H, t-butyl) must be absent.
References
Greene, T. W., & Wuts, P. G. M. (1999).[5][6][7] Protective Groups in Organic Synthesis (3rd ed.).[6][7] Wiley-Interscience. (Standard reference for ester deprotection conditions).
Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. (Comprehensive review of peptide protecting groups including t-butyl esters).
Lundt, B. F., et al. (1978). Selective removal of the t-butyl group.[1][8] International Journal of Peptide and Protein Research, 12(5), 258-268. (Foundational study on acidolytic mechanisms).
Sigma-Aldrich. (2023). Acidolytic Cleavage Mechanisms in SPPS. Technical Bulletin.
Application Note: Tert-Butyl 2-Amino-4,4-dimethylpentanoate as a Sterically Shielded Carboxyl-Protected Building Block
Executive Summary The incorporation of non-natural, highly sterically hindered amino acids into peptidomimetics is a cornerstone strategy in modern drug development to enhance proteolytic stability and target specificity...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The incorporation of non-natural, highly sterically hindered amino acids into peptidomimetics is a cornerstone strategy in modern drug development to enhance proteolytic stability and target specificity. 2-Amino-4,4-dimethylpentanoic acid (commonly known as
-neopentylglycine) features a massive quaternary carbon center at the -position. While this neopentyl side chain imparts excellent pharmacokinetic properties, it renders standard peptide synthesis protocols virtually ineffective due to extreme steric shielding of the -carboxyl group.
This application note details the critical methodology of utilizing tert-butyl 2-amino-4,4-dimethylpentanoate —the tert-butyl ester protected form of the amino acid—as an essential building block. By leveraging the unique unimolecular acidolysis mechanism of the tert-butyl group, researchers can bypass the steric limitations that plague standard base-labile protecting groups, enabling rapid, racemization-free peptide elongation.
The selection of a protecting group is rarely a one-size-fits-all decision. For 2-amino-4,4-dimethylpentanoic acid, the choice of a tert-butyl ester is dictated by fundamental physical organic chemistry [1].
If a standard methyl (-OMe) or ethyl (-OEt) ester is employed to protect the C-terminus, subsequent deprotection must proceed via base-catalyzed saponification (the
mechanism). The pathway requires a hydroxide nucleophile to physically attack the carbonyl carbon, forming a bulky tetrahedral intermediate. The severe steric clash between the neopentyl side chain () and the incoming nucleophile raises the activation energy to prohibitive levels. Forcing the reaction with elevated temperatures and strong bases inevitably leads to -proton abstraction, resulting in catastrophic racemization of the chiral center [4].
Conversely, the tert-butyl ester is cleaved via an acidolysis pathway (the
mechanism) using Trifluoroacetic Acid (TFA) [2]. In the pathway, the rate-determining step is the heterolytic cleavage of the alkyl-oxygen bond to form a highly stable tert-butyl carbocation. Because the nucleophile does not need to attack the sterically shielded carbonyl carbon, the cleavage rate is entirely independent of the amino acid's side-chain bulk. This allows for rapid deprotection under mild acidic conditions, preserving the stereochemical integrity of the molecule [3].
Comparative Protecting Group Dynamics
The quantitative and qualitative differences between carboxyl protecting groups for this specific bulky amino acid are summarized below.
Protecting Group
Deprotection Mechanism
Steric Sensitivity
Racemization Risk
Overall Suitability
Methyl (-OMe)
Saponification ()
Extremely High
High (Requires harsh base/heat)
Poor
Benzyl (-OBn)
Hydrogenolysis / HF
Moderate
Low
Moderate (Catalyst poisoning risk)
Tert-butyl (-OtBu)
Acidolysis ()
Low (Independent of acyl bulk)
Very Low
Excellent
Workflow and Mechanistic Pathways
Workflow for utilizing tert-butyl ester protection in beta-neopentylglycine peptide synthesis.
TFA-mediated acidolysis mechanism of the tert-butyl ester protecting group.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems, incorporating specific analytical checkpoints to ensure reaction success without requiring immediate isolation.
Protocol A: Synthesis of Tert-Butyl 2-Amino-4,4-dimethylpentanoate
This protocol utilizes a modern, highly efficient bis(trifluoromethane)sulfonimide (
) catalyzed tert-butylation, avoiding the hazards of handling pressurized isobutylene gas [3].
Preparation : In an oven-dried 100 mL round-bottom flask, suspend 2-amino-4,4-dimethylpentanoic acid (10.0 mmol, 1.45 g) in tert-butyl acetate (30 mL).
Catalysis : Add
(0.5 mmol, 5 mol%) directly to the suspension. The mixture will gradually become homogeneous as the reaction proceeds.
Reaction : Stir vigorously at room temperature (
) for 12–16 hours under an inert argon atmosphere.
Self-Validation Checkpoint : Analyze an aliquot via LC-MS. The successful formation of the ester is indicated by a mass shift of +56 Da (addition of
). The starting material peak should be entirely consumed.
Workup : Quench the reaction by adding 20 mL of saturated aqueous
. Extract the aqueous layer with Ethyl Acetate ( mL). Combine the organic layers, dry over anhydrous , filter, and concentrate under reduced pressure to yield the protected building block.
Protocol B: Amide Coupling Workflow
Coupling the free amine of the protected building block to an Fmoc-protected amino acid.
Pre-activation : Dissolve the incoming Fmoc-protected amino acid (1.1 eq) and HATU (1.1 eq) in anhydrous DMF (0.1 M concentration). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) and stir for 5 minutes to generate the active ester.
Coupling : Add tert-butyl 2-amino-4,4-dimethylpentanoate (1.0 eq) to the activated mixture.
Reaction : Stir at room temperature for 2 hours.
Self-Validation Checkpoint : Perform a Kaiser (Ninhydrin) test on a micro-aliquot. A successful coupling will result in a color transition from deep blue (indicating the free amine of the starting material) to a clear/yellow solution (indicating complete amide bond formation).
Protocol C: Acidolytic Deprotection
Cleavage of the tert-butyl ester to reveal the free carboxylic acid for subsequent chain elongation.
Cocktail Preparation : Prepare a cleavage cocktail consisting of 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% LC-MS grade
. Expert Insight: TIPS is strictly required to scavenge the highly reactive tert-butyl carbocations generated during cleavage, preventing them from alkylating sensitive electron-rich residues (e.g., Trp, Tyr) [2].
Cleavage : Dissolve the coupled peptide in the cleavage cocktail (10 mL per gram of peptide). Stir at room temperature for 2 hours.
Self-Validation Checkpoint : Observe the reaction visually; the continuous evolution of fine bubbles (isobutylene gas) confirms that acidolysis is actively occurring. LC-MS analysis of an evaporated aliquot will show a precise mass shift of -56 Da .
Isolation : Concentrate the mixture under a stream of nitrogen to 10% of its original volume. Add cold diethyl ether (
) to precipitate the deprotected peptide. Centrifuge and decant the ether wash three times to remove residual TFA and scavengers.
References
Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. Available at:[Link]
Benoiton, N. L. (2006). Chemistry of Peptide Synthesis. CRC Press, Taylor & Francis Group. Available at:[Link]
Application
Application Note: Utilizing Tert-butyl 2-amino-4,4-dimethylpentanoate in Advanced Peptide Drug Discovery
Introduction & Mechanistic Rationale In the pursuit of next-generation peptide therapeutics, overcoming the inherent limitations of natural amino acids—such as rapid proteolytic degradation and suboptimal target affinity...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
In the pursuit of next-generation peptide therapeutics, overcoming the inherent limitations of natural amino acids—such as rapid proteolytic degradation and suboptimal target affinity—is a primary objective. Tert-butyl 2-amino-4,4-dimethylpentanoate (often referred to as H-Npg-OtBu) is the tert-butyl ester-protected form of 2-amino-4,4-dimethylpentanoic acid, an unnatural amino acid widely known as neopentylglycine (Npg) or
Unlike standard aliphatic residues like leucine or valine, Npg features an extremely bulky neopentyl side chain (
)[1]. The strategic incorporation of this building block into peptide sequences drives three critical pharmacological enhancements:
Entropic Binding Optimization: The extreme steric bulk efficiently fills deep hydrophobic pockets on target proteins, displacing highly ordered water molecules. This yields a massive entropic driving force that drastically lowers the dissociation constant (
Proteolytic Shielding: The steric hindrance surrounding the peptide backbone prevents the docking of proteolytic enzymes, extending the plasma half-life of the drug in vivo[4][5].
Orthogonal Synthesis Compatibility: The tert-butyl (OtBu) ester provides robust C-terminal protection. It remains highly stable under the basic conditions required for Fmoc deprotection but is cleanly cleavable under acidic conditions (TFA), making it an ideal building block for solution-phase fragment condensation and Solid-Phase Peptide Synthesis (SPPS)[6].
Mechanistic pathways driven by Neopentylglycine (Npg) substitution in peptide drug design.
Targeting large, flat protein surfaces—such as the Anaphase-Promoting Complex/Cyclosome (APC/C)—is notoriously difficult. Researchers have successfully engineered D-box peptides to inhibit the Cdc20 substrate-recognition subunit of APC/C[2]. By substituting the native Leucine at position 4 with (S)-2-amino-4,4-dimethylpentanoic acid, the binding affinity to the Cdc20 WD40 domain increased over 6-fold[3][7]. The neopentyl side chain perfectly mimics the tri-chlorinated carbon moiety of small-molecule inhibitors (like Apcin), anchoring the peptide firmly into the Leu4-binding pocket[2][3].
Engineering Long-Acting Metabolic Peptides
In the development of next-generation insulin analogs, extending in vivo half-life while maintaining receptor affinity is paramount. Substitutions at positions B16 and B25 of the insulin B-chain with highly hydrophobic, branched-chain non-natural amino acids like
-t-butylalanine (Npg) disrupt rapid enzymatic degradation[4][8]. This hydrophobic shielding prolongs the duration of action, offering a pathway to ultra-long-acting antidiabetic therapeutics[4].
Antiviral Azapeptide Development
For SARS-CoV-2 Main Protease (Mpro) inhibitors, reducing the "peptide character" of inhibitors is essential for cellular permeability and stability[5]. H-Npg-OtBu has been utilized as a critical building block to synthesize azapeptides, where the extreme bulk of the neopentyl group at the P2/P3 positions enhances selectivity and prevents off-target host protease cleavage, yielding potent antiviral activity[5].
Quantitative Impact of Npg Substitution
The following table summarizes the empirical improvements observed when native aliphatic residues are replaced with 2-amino-4,4-dimethylpentanoic acid derivatives across different therapeutic modalities.
Protocol A: Solution-Phase Fragment Condensation using H-Npg-OtBu
Scientific Causality: When coupling a peptide fragment to the N-terminus of H-Npg-OtBu, standard carbodiimides (DIC/DCC) often fail due to the extreme steric hindrance of the neopentyl group. The use of the highly reactive uronium salt HATU is strictly required to force the formation of the active ester. The OtBu group serves as a self-validating protective mechanism, preventing unwanted C-terminal polymerization during the extended coupling times required for bulky residues[6].
Step-by-Step Methodology:
Preparation: Dissolve 1.0 equivalent (eq) of the N-terminal Fmoc-peptide-OH fragment in anhydrous N,N-Dimethylformamide (DMF) at a concentration of 0.1 M.
Activation: Add 1.1 eq of HATU and 2.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir for 5 minutes at room temperature to form the highly reactive OAt ester.
Coupling: Add 1.2 eq of Tert-butyl 2-amino-4,4-dimethylpentanoate hydrochloride[6]. Because the building block is an HCl salt, add an additional 1.2 eq of DIPEA to neutralize the salt and liberate the free amine.
Monitoring: Monitor the reaction via LC-MS. Due to steric clash, allow the coupling to proceed for 4 to 12 hours until the Fmoc-peptide-OH mass is fully consumed.
Workup: Quench the reaction with water. Extract the product into Ethyl Acetate (EtOAc), and wash the organic layer sequentially with 5% citric acid, saturated
, and brine. Dry over and concentrate under reduced pressure.
Workflow for solution-phase fragment condensation utilizing H-Npg-OtBu.
Protocol B: Global Deprotection and Cleavage
Scientific Causality: The high concentration of Trifluoroacetic acid (TFA) cleanly removes the tert-butyl ester. Triisopropylsilane (TIPS) is a mandatory inclusion; it acts as a carbocation scavenger to trap the highly reactive tert-butyl cations generated during cleavage, preventing the irreversible re-alkylation of electron-rich residues (e.g., Tryptophan, Tyrosine).
Step-by-Step Methodology:
Acidic Cleavage: Treat the purified Fmoc-Peptide-Npg-OtBu (after Fmoc removal) with a cleavage cocktail consisting of TFA / TIPS /
(95:2.5:2.5 v/v/v). Stir for 2 hours at room temperature.
Precipitation: Concentrate the TFA mixture to roughly 20% of its original volume under a gentle stream of
. Precipitate the fully deprotected peptide by adding 10 volumes of ice-cold diethyl ether.
Isolation: Centrifuge the suspension at 4000 rpm for 5 minutes. Decant the ether, wash the pellet twice more with cold ether, and lyophilize the resulting powder from a 50/50
To validate the enhanced affinity generated by the Npg substitution[3][7]:
Immobilization: Immobilize the target protein (e.g., Cdc20 WD40 domain) on a CM5 sensor chip using standard EDC/NHS amine coupling chemistry.
Analyte Flow: Flow the purified Npg-peptide at varying concentrations (e.g., 0.1 µM to 10 µM) in running buffer (HEPES, 150 mM NaCl, 0.05% Tween-20) at a flow rate of 30 µL/min.
Kinetic Analysis: Measure the association (
) and dissociation () rates. Observation: A successful Npg substitution will typically manifest as a drastically reduced rate due to the deep hydrophobic anchoring of the neopentyl group in the target pocket.
References
1.[2] Development of D-box peptides to inhibit the anaphase-promoting complex/cyclosome. National Institutes of Health (NIH). 2
2.[3] Development of D-box peptides to inhibit the Anaphase Promoting Complex/Cyclosome. eLife Sciences. 3
3.[1] Peptides Containing a Neopentylglycine Residue. Czechoslovak Academy of Sciences. 1
4.[7] Binding of D-box peptides containing unnatural amino acids replacing Leu4 binding to Cdc20 WD40. ResearchGate. 7
5. L-a-Neopentylglycine = 98.0 TLC 57224-50-7. Sigma-Aldrich.
6.[4] US11098102B2 - Insulin conjugates. Google Patents. 4
7.[6] Amino Acid Active Ester and Salt Thereof - EP 4534524 A1. European Patent Office. 6
8.[5] Azapeptide-Based SARS-CoV-2 Main Protease Inhibitors: Design, Synthesis, Enzyme Inhibition, Structural Determination, and Antiviral Activity. National Institutes of Health (NIH). 5
9.[8] CA3122632A1 - Insulin conjugates. Google Patents. 8
Application Note: Chiral HPLC Separation of Tert-Butyl 2-Amino-4,4-dimethylpentanoate Enantiomers
Introduction & Mechanistic Rationale Tert-butyl 2-amino-4,4-dimethylpentanoate (the tert-butyl ester of neopentylglycine) is a highly sterically hindered, unnatural amino acid derivative. In modern drug discovery, incorp...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
Tert-butyl 2-amino-4,4-dimethylpentanoate (the tert-butyl ester of neopentylglycine) is a highly sterically hindered, unnatural amino acid derivative. In modern drug discovery, incorporating bulky unnatural amino acids like neopentylglycine into peptidomimetics is a proven strategy to shield peptide bonds from proteolytic cleavage, thereby enhancing in vivo stability and bioavailability[1]. Furthermore, the analysis of such chiral amino acids is of significant interest in astrobiology and prebiotic chemistry for identifying potential biosignatures[2].
The chiral resolution of this specific compound presents two distinct analytical challenges:
Extreme Steric Hindrance: The presence of both a bulky neopentyl side chain and a tert-butyl ester group creates a highly congested chiral center, demanding a chiral stationary phase (CSP) with a highly accessible and well-defined chiral recognition groove.
Lack of a Chromophore: The molecule lacks conjugated
-electron systems (e.g., aromatic rings), rendering standard UV detection highly insensitive and prone to baseline drift at low wavelengths (e.g., 210 nm).
To solve these challenges, this protocol utilizes an immobilized polysaccharide-based CSP (CHIRALPAK® IB) combined with Evaporative Light Scattering Detection (ELSD). The immobilized cellulose tris(3,5-dimethylphenylcarbamate) phase provides the necessary hydrogen-bond donors/acceptors (via carbamate linkages) and structural rigidity to selectively interact with the sterically hindered enantiomers[3]. ELSD ensures a robust, mass-proportional signal independent of the analyte's optical properties.
Experimental Design & Causality of Method Parameters
As a self-validating analytical system, every parameter in this protocol is selected based on direct physicochemical causality:
Detector Selection (ELSD): Because the analyte is non-UV absorbing, ELSD is employed. The mobile phase is nebulized and evaporated, and the remaining non-volatile analyte particles scatter a laser beam. This eliminates the baseline noise typically seen with UV detection at 210 nm.
Mobile Phase Modifier (Diethylamine - DEA): The primary amine of the analyte will interact strongly with residual acidic silanols (Si-OH) on the silica support of the CSP, leading to severe peak tailing. Adding 0.1% DEA (a volatile base) competitively masks these silanol sites, ensuring sharp, symmetrical peaks and accurate enantiomeric excess (ee) quantification.
Normal-Phase Elution (Hexane/Isopropanol): A non-polar environment maximizes the hydrogen-bonding interactions between the analyte's amine/carbonyl groups and the CSP's carbamate linkages. Isopropanol (IPA) acts as the polar modifier to modulate retention time without disrupting the chiral recognition mechanism.
Instrumentation: HPLC system equipped with a quaternary pump, column oven, autosampler, and an Evaporative Light Scattering Detector (ELSD).
Step-by-Step Analytical Protocol
Phase 1: System and Mobile Phase Preparation
Mobile Phase Formulation: Prepare a mixture of Hexane and Isopropanol in a 90:10 (v/v) ratio.
Modifier Addition: Add 0.1% (v/v) DEA to the mobile phase mixture. Critical Step: Ensure the DEA is fresh, as degraded DEA can introduce baseline noise in ELSD.
Degassing: Sonicate and vacuum-filter the mobile phase through a 0.22 µm PTFE membrane.
ELSD Setup: Set the ELSD drift tube temperature to 45°C and the nitrogen carrier gas flow rate to 1.5 L/min. Allow the detector to stabilize for 30 minutes until the baseline noise is < 1 mV.
Phase 2: Sample Preparation
Diluent: Use the prepared mobile phase (Hexane/IPA 90:10) as the sample diluent to prevent solvent shock and peak distortion at the column head.
Concentration: Dissolve the racemic Tert-butyl 2-amino-4,4-dimethylpentanoate to a final concentration of 2.0 mg/mL. (A higher concentration is used compared to UV methods due to ELSD sensitivity profiles).
Filtration: Filter the sample through a 0.22 µm syringe filter into an HPLC vial.
Phase 3: Chromatographic Execution
Equilibration: Purge the CHIRALPAK IB column with the mobile phase at 1.0 mL/min for at least 10 column volumes (approx. 30 minutes) at a controlled temperature of 25°C.
Injection: Inject 10 µL of the prepared sample.
Run Time: Monitor the separation for 20 minutes. The enantiomers typically elute between 8 and 14 minutes.
System Suitability: Verify that the resolution (
) between the two enantiomeric peaks is and the tailing factor () is .
Quantitative Data & System Suitability
Table 1: Optimized Chromatographic Conditions
Parameter
Specification
Causality / Rationale
Column
CHIRALPAK IB (250 x 4.6 mm, 5 µm)
Immobilized cellulose provides rigid chiral grooves for bulky analytes.
Mobile Phase
Hexane / IPA / DEA (90:10:0.1 v/v/v)
Balances H-bonding interactions; DEA prevents silanol-induced tailing.
Flow Rate
1.0 mL/min
Optimal linear velocity for mass transfer in 5 µm porous silica.
Prevents volume overload while maintaining ELSD signal intensity.
Detection
ELSD (Drift Tube 45°C, N2 1.5 L/min)
Universal detection for non-chromophoric amino acid esters.
Table 2: Expected Separation Metrics
Metric
Expected Value
Acceptance Criteria
Retention Time 1 ()
~ 9.2 min
N/A
Retention Time 2 ()
~ 12.5 min
N/A
Selectivity ()
1.45
Resolution ()
3.1
(Baseline Separation)
Tailing Factor ()
1.05
Workflow Visualization
Workflow for the chiral HPLC separation of Tert-butyl 2-amino-4,4-dimethylpentanoate enantiomers.
Troubleshooting & Optimization Insights
Loss of Resolution (
): If the peaks begin to co-elute, the chiral recognition sites may be saturated or the elution strength is too high. Decrease the Isopropanol concentration from 10% to 5%. Additionally, lowering the column temperature to 15°C can thermodynamically enhance the transient diastereomeric complex formation between the CSP and the analyte.
Severe Peak Tailing: If the tailing factor exceeds 1.5, the primary amine is interacting with free silanols. Verify that the DEA was added to the mobile phase. If DEA is present, flush the column with a higher concentration of DEA (0.5%) in ethanol for 2 hours to regenerate the phase, then re-equilibrate.
Non-Linear ELSD Calibration: ELSD responses are inherently non-linear (following the power law
). For accurate quantification of enantiomeric impurities (e.g., 99% ee), construct a multi-point logarithmic calibration curve rather than relying on simple area normalization.
References
The Search for Chiral Asymmetry as a Potential Biosignature in our Solar System. NASA Sciences and Exploration Directorate.
MODULATORS OF SESTRIN-GATOR2 INTERACTION AND USES THEREOF - European Patent Office - EP 4112611 A2. Google Patents / European Patent Office.
Fluorescent Marinoquinoline Derivative as Inhibitors of Plasmodium falciparum: SAR Analysis, Mode of Action and In Vivo Studies. National Institutes of Health (NIH) / PMC.
Purification of Tert-butyl 2-amino-4,4-dimethylpentanoate by column chromatography
This Application Note and Protocol is designed for researchers and process chemists requiring high-purity isolation of Tert-butyl 2-amino-4,4-dimethylpentanoate (CAS: 67617-35-0 / 21691-53-2). This sterically hindered, a...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol is designed for researchers and process chemists requiring high-purity isolation of Tert-butyl 2-amino-4,4-dimethylpentanoate (CAS: 67617-35-0 / 21691-53-2). This sterically hindered, aliphatic amino acid ester presents unique purification challenges due to its lack of UV chromophores, basicity, and acid-sensitive ester moiety.
[1]
Introduction & Compound Profile
Tert-butyl 2-amino-4,4-dimethylpentanoate (often referred to as the tert-butyl ester of
-methylleucine or neopentylglycine) is a critical building block in the synthesis of peptidomimetics and pharmaceutical intermediates. Its structure features a bulky tert-butyl ester and a neopentyl side chain, imparting significant lipophilicity compared to standard amino acids.
Physicochemical Challenges[2][3]
Amine Tailing: The primary amine (
) interacts strongly with the acidic silanol groups () of standard silica gel, leading to severe peak tailing and potential irreversible adsorption.
UV Invisibility: Lacking aromatic rings or conjugated
-systems, this compound is virtually invisible to standard UV detection (254 nm), necessitating alternative visualization techniques.
Acid Sensitivity: While tert-butyl esters are relatively robust, the acidic surface of activated silica can catalyze hydrolysis or isobutylene elimination if the compound lingers on the column.
Method Development Strategy
To achieve >98% purity, we employ a Basified Normal Phase Chromatography approach. The standard protocol utilizes a mobile phase modifier to neutralize silica acidity.[1]
Stationary Phase Selection
Standard Silica (Recommended): Cost-effective and efficient, provided the mobile phase is properly modified.
Amine-Functionalized Silica (
): An excellent alternative that requires no mobile phase modifier but is significantly more expensive. This protocol focuses on the standard silica approach.
Mobile Phase Engineering
The lipophilic nature of the tert-butyl and neopentyl groups makes Hexanes/Ethyl Acetate the preferred solvent system over the more polar DCM/MeOH.
Modifier: Triethylamine (TEA) at 0.5% to 1.0% (v/v). TEA competes for silanol binding sites, effectively "capping" the column in situ and allowing the amino ester to elute as a sharp band.
Before packing the column, determine the optimal Retardation Factor (
) targeting .
Prepare a TLC mobile phase of 10% EtOAc in Hexanes containing 1% TEA .
Spot the crude mixture.
Elute and stain with Ninhydrin (heat required).
Adjustment: If
, increase EtOAc concentration (e.g., to 20%). If , decrease EtOAc.
Target: For this lipophilic amine, a gradient of 5%
20% EtOAc/Hexanes (+1% TEA) is typically effective.
Step 2: Column Preparation (Slurry Packing)
Critical: The column must be equilibrated with the basic modifier before the sample is loaded to prevent initial adsorption.
Slurry Preparation: Mix the required amount of silica gel with the starting mobile phase (e.g., 100% Hexanes + 1% TEA).
Packing: Pour the slurry into the column. Flush with 2–3 column volumes (CV) of the starting solvent to ensure the TEA has neutralized the entire silica bed.
Bed Protection: Add a layer of sand or cotton on top to prevent disturbing the silica bed during loading.
Step 3: Sample Loading[4]
Dissolution: Dissolve the crude oil in the minimum volume of the starting mobile phase (Hexanes + 1% TEA).
Note: If the sample is not soluble in pure Hexanes, add a minimal amount of EtOAc/DCM, but ensure the solvent strength does not exceed the starting gradient.
Application: Carefully pipette the sample onto the sand layer.
Rinse: Rinse the flask walls with small aliquots of solvent and apply to the column until the sample is fully adsorbed.
Step 4: Elution Gradient
Run the column using a stepwise or linear gradient. A typical profile for 1g of crude material:
Stain: Dip in Ninhydrin and heat with a heat gun until spots appear.[2]
Target: The amino ester appears as a distinct pink/purple spot.[2]
Pooling: Combine fractions containing the pure product.
Evaporation: Concentrate under reduced pressure.[3]
TEA Removal: TEA (b.p. 89°C) is volatile but can be persistent. Co-evaporation with DCM or high-vacuum drying is usually sufficient to remove trace TEA.
Workflow Visualization
The following diagram illustrates the decision logic and workflow for purifying this specific amino ester.
Caption: Operational workflow for the purification of aliphatic amino esters on silica gel.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Streaking / Tailing
Insufficient TEA in mobile phase.
Increase TEA concentration to 1.5% or switch to -saturated MeOH/DCM if polarity allows.
Product Decomposition
Acidic hydrolysis on silica.
Ensure column is pre-equilibrated with TEA. Minimize residence time on column.
No Visualization
Compound lacks UV; Ninhydrin old.
Prepare fresh Ninhydrin stain. Ensure plate is heated sufficiently (100°C+).
Low Recovery
Compound eluting very late or stuck.
Flush column with 10% MeOH in DCM (+1% TEA) to recover stuck amine.
References
BenchChem. Purification of Bulky Amines by Chromatography. Technical Support Center. Link
Welch Materials. Triethylamine as a Mobile Phase Additive: What Does It Do? (2025).[1][4][2][5] Link
Biotage. How do I purify ionizable organic amine compounds using flash column chromatography? (2023).[6] Link
Organic Syntheses. Synthesis of Enantiopure Di(tert-butyl) (2S,4S)-4-Hydroxy-6-oxo-1,2-piperidinedicarboxylate. Org.[7][3][6] Synth. 2012 , 89, 143-154. Link
Royal Society of Chemistry. Supplementary Information: Synthesis of t-butyl ester amino acids.Link
Technical Support Center: Yield Optimization for Tert-butyl 2-amino-4,4-dimethylpentanoate Synthesis
Executive Overview Synthesizing the tert-butyl ester of 2-amino-4,4-dimethylpentanoic acid (commonly known as neopentylglycine) presents a unique chemical challenge. The extreme steric hindrance generated by the bulky ne...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview
Synthesizing the tert-butyl ester of 2-amino-4,4-dimethylpentanoic acid (commonly known as neopentylglycine) presents a unique chemical challenge. The extreme steric hindrance generated by the bulky neopentyl side chain, combined with the zwitterionic nature of the free amino acid, severely restricts the efficacy of traditional esterification methods. This technical guide provides field-proven troubleshooting strategies, mechanistic insights, and an optimized protocol utilizing superacid catalysis to achieve >80% yields safely and reproducibly.
Troubleshooting Guide & FAQs
Q1: Why does the traditional isobutylene/
method result in yields below 40% for this specific substrate?Answer: The failure of the isobutylene method is rooted in a combination of physical insolubility and steric shielding. Free 2-amino-4,4-dimethylpentanoic acid exists as a tightly bound zwitterion, making it highly insoluble in the organic solvents required for isobutylene gas reactions. Furthermore, the bulky neopentyl group () sterically blocks the trajectory of incoming isobutylene carbocations at the adjacent carboxylate. This results in a heterogeneous reaction with extremely slow kinetics, often requiring days of autoclave conditions only to yield <40%[1].
Q2: I switched to using perchloric acid (
) in tert-butyl acetate, but the reaction stalls at ~60% and poses severe safety risks. What is the mechanistic failure here, and what is the alternative?Answer: While is a strong Brønsted acid capable of driving liquid-phase transesterification, the perchlorate counterion poorly solvates the protonated neopentylglycine intermediate, causing the reaction to stall prematurely[2]. More critically, poses severe explosion hazards when mixed with organic acetates.
The Authoritative Solution: Replace with bis(trifluoromethanesulfonyl)imide () [3]. is a safe, highly lipophilic superacid. By using exactly 1.1 equivalents of in tert-butyl acetate, you create a dual-action system: 1.0 equivalent protonates the free amine to break the zwitterionic network (drastically increasing solubility), while the remaining 0.1 equivalent acts as a potent, non-oxidizing acid catalyst for the esterification[2].
Q3: When using the
protocol, my product still contains unreacted starting material and lactam degradation products. How do I correct this?Answer: This is a causality issue related to temperature and stoichiometry[3].
Temperature: If the reaction exceeds 0°C, the thermodynamic drive shifts toward the formation of five-membered lactams or premature cleavage of the newly formed tert-butyl ester.
Stoichiometry: If you use less than 1.1 equivalents of
, there is insufficient free acid to catalyze the reaction after the initial amine protonation.
Concentration: Do not exceed a 0.1 M substrate concentration in tert-butyl acetate; higher concentrations exceed the solubility limit of the intermediate
salt, causing the reaction to crash out of solution[3].
Quantitative Data Presentation: Method Comparison
The following table summarizes the performance metrics of various tert-butylation methods for sterically hindered free amino acids.
Reaction stalls; severe explosion hazard with organics.
Optimized Superacid
(1.1 eq), tert-butyl acetate
0°C / 3 hrs
> 80%
High solubility, fast kinetics, safe, overcomes steric bulk.
Experimental Protocol:
-Catalyzed tert-Butylation
This protocol is designed as a self-validating system. Visual cues during the procedure will confirm whether the mechanistic steps are proceeding correctly[3].
Reagents Required:
2-amino-4,4-dimethylpentanoic acid (1.0 mmol)
Bis(trifluoromethanesulfonyl)imide (
) (1.1 mmol)
Anhydrous tert-butyl acetate (10 mL)
Step-by-Step Methodology:
Substrate Suspension: In an oven-dried, argon-purged 50 mL round-bottom flask, suspend 2-amino-4,4-dimethylpentanoic acid (1.0 mmol) in anhydrous tert-butyl acetate (10 mL). Note: The mixture will be opaque due to zwitterion insolubility.
Temperature Control: Submerge the flask in an ice-water bath and allow the suspension to equilibrate strictly to 0°C for 10 minutes.
Catalyst Addition & Self-Validation: Slowly add
(1.1 mmol, 1.1 equiv) dropwise over 5 minutes.
Self-Validation Check: Within 15-30 minutes, the opaque suspension must transition to a clear, homogeneous solution. This visually confirms that the first 1.0 equivalent of
has successfully protonated the amine, breaking the zwitterionic lattice and forming a soluble lipophilic salt.
Esterification: Maintain the reaction at 0°C with continuous stirring for 3 hours. The remaining 0.1 equivalent of
will catalyze the transesterification.
Quenching: Quench the reaction by adding cold, saturated aqueous
(10 mL) directly to the flask at 0°C to neutralize the catalyst and halt the reaction.
Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous
, filter, and concentrate under reduced pressure. The resulting crude product can be used directly or purified via flash column chromatography.
Mechanistic & Workflow Visualization
Figure 1: Comparative reaction pathways for tert-butylation of neopentylglycine.
References
Put and Take Shakes It Up
Source: Scientific Update - Process Chemistry Articles (March 2024).
URL:[Link]
Tert-butyl 2-amino-4,4-dimethylpentanoate stability under acidic conditions
The following technical guide addresses the stability, handling, and troubleshooting of Tert-butyl 2-amino-4,4-dimethylpentanoate (also known as tert-butyl neopentylglycinate or tert-butyl -methylleucine). This guide is...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide addresses the stability, handling, and troubleshooting of Tert-butyl 2-amino-4,4-dimethylpentanoate (also known as tert-butyl neopentylglycinate or tert-butyl
-methylleucine).
This guide is structured for researchers observing unexpected degradation or requiring precise control over the protection/deprotection of this bulky, hydrophobic amino acid derivative.
Core Stability Profile
Compound Overview:
Chemical Name: tert-Butyl 2-amino-4,4-dimethylpentanoate
Functional Characteristics: This molecule combines a highly acid-labile protecting group (tert-butyl ester) with a sterically demanding hydrophobic side chain (neopentyl group).
Primary Stability Risk: Acid-catalyzed hydrolysis (cleavage) of the ester moiety.
) | Notes |
| :--- | :--- | :--- | :--- |
| pH > 7 (Basic) | High | Months/Years | Stable to nucleophilic attack due to steric bulk of the t-butyl group. |
| pH 4–6 (Weak Acid) | Moderate | Days/Weeks | Stable in dilute acetic acid or phosphate buffers at RT. |
| pH < 2 (Strong Acid) | Low / Labile | Minutes to Hours | Rapid cleavage in TFA, HCl/Dioxane, or concentrated aqueous mineral acids. |
| Temperature | Inverse | N/A | Heat significantly accelerates acidolysis. Keep C during acidic workups. |
Mechanism of Instability (Deep Dive)
Understanding the degradation mechanism is critical for troubleshooting. The instability in acidic media follows an A-1 (Unimolecular Acid-Catalyzed) mechanism. The bulky 4,4-dimethyl side chain does not significantly protect the ester from this pathway because the cleavage occurs at the tert-butyl oxygen, driven by the stability of the resulting carbocation.
Interactive Pathway: Acid-Catalyzed Cleavage
Troubleshooting Guide (Q&A)
Issue 1: "I am losing my product during HPLC purification."
Diagnosis: The mobile phase is too acidic, or the fraction concentration process is inducing cleavage.
Root Cause: Standard HPLC mobile phases often contain 0.1% TFA (pH ~2). While the ester is relatively stable during the short timescale of a run, concentration (rotary evaporation) concentrates the acid, dropping the pH further and heating the sample, leading to rapid hydrolysis.
Solution:
Switch Modifiers: Use 0.1% Formic Acid (weaker acid) or Ammonium Acetate (pH ~7) instead of TFA.
Immediate Neutralization: If TFA must be used, collect fractions into tubes containing a small amount of
or pyridine to immediately neutralize the acid.
Lyophilization: Freeze-dry fractions instead of using a rotary evaporator to avoid heat stress.
Issue 2: "The ester won't dissolve in aqueous acid for workup, or it oils out."
Diagnosis: Hydrophobic effect of the neopentyl group.
Root Cause: The 4,4-dimethylpentyl side chain is extremely lipophilic. Even when the amine is protonated (
), the greasy tail and the tert-butyl ester prevent water solubility, causing the salt to form an oil ("oiling out") rather than dissolving.
Solution:
Avoid Aqueous Acid Extraction: Do not attempt to extract this compound into water with 1M HCl. It will likely partition into the organic layer or form an emulsion.
Use Organic Salts: Generate the hydrochloride salt in anhydrous conditions (e.g., 4M HCl in Dioxane) and precipitate with diethyl ether or hexanes.
Issue 3: "My deprotection (TFA) is incomplete even after 2 hours."
Diagnosis: Steric bulk affecting solvation.
Root Cause: While the tert-butyl group usually cleaves fast, the bulky neopentyl side chain at the
-position can hinder the solvation of the molecule, effectively "burying" the ester in a hydrophobic pocket, especially in concentrated peptide resins.
Solution:
Add DCM: Dilute the TFA with Dichloromethane (1:1 v/v). This swells the hydrophobic domains and improves accessibility.
Scavengers: Ensure adequate cation scavengers (e.g., Triisopropylsilane, TIS) are present.[1] The tert-butyl cation must be quenched to prevent the reaction equilibrium from stalling or alkylating the bulky side chain (though rare for aliphatic chains).
Experimental Protocols
Protocol A: Safe Storage & Handling (Preserving the Ester)
Objective: To store the compound without degradation.
State: Store as the free base if possible. If a salt is required, use the Tosylate (TsOH) or Oxalate salt, which are less hygroscopic and less acidic than HCl salts.
Temperature:
.
Atmosphere: Store under Argon/Nitrogen. Moisture can hydrolyze the ester slowly over months if trace acid is present.
Protocol B: Controlled Deprotection (Removing the Ester)
Objective: cleanly remove the tert-butyl group to yield 2-amino-4,4-dimethylpentanoic acid.
Preparation: Dissolve the substrate in a minimal volume of DCM (
).
Cocktail Addition: Add a cleavage cocktail of TFA:DCM:TIS (50:45:5) .
Note: The high DCM content helps solubilize the hydrophobic neopentyl chain.
Reaction: Stir at Room Temperature for 60–90 minutes. Monitor by TLC (the free acid will likely stay at the baseline in standard EtOAc/Hex systems) or LC-MS.
Workup:
Do NOT quench with water (exothermic).
Evaporate volatiles under reduced pressure (keep bath
).
Co-evaporate with Toluene (
) to remove residual TFA.
Precipitate the product by adding cold Diethyl Ether.
References
Greene, T. W., & Wuts, P. G. M. (1999).[3] Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for acid stability of t-butyl esters).
Marcantoni, E., et al. (2001).[3] "Selective deprotection of tert-butyl esters in the presence of other acid-labile groups."[2][4] Journal of Organic Chemistry, 66(12), 4430-4432.
Filali, E., et al. (2009).[3] "Cleavage of tert-butyl benzoates with NaH in DMF." Synlett, 2009(2), 205-208.[3] (Discusses alternative cleavage mechanisms and stability).
Kaul, R., et al. (2004).[4][5] "Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2." Journal of Organic Chemistry, 69(18), 6131–6133.
Technical Support Center: Stability of Tert-butyl 2-amino-4,4-dimethylpentanoate
Prepared by the Office of the Senior Application Scientist Welcome to the technical support guide for tert-butyl 2-amino-4,4-dimethylpentanoate. This resource is designed for researchers, scientists, and drug development...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by the Office of the Senior Application Scientist
Welcome to the technical support guide for tert-butyl 2-amino-4,4-dimethylpentanoate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical guidance on the stability of this versatile building block in various solvent systems. Our goal is to help you anticipate challenges, troubleshoot experimental outcomes, and ensure the integrity of your results.
Section 1: Fundamental Stability Profile
This section addresses the core chemical principles governing the stability of tert-butyl 2-amino-4,4-dimethylpentanoate. Understanding these fundamentals is key to its successful application.
Q1: What is the primary chemical feature governing the stability of this compound?
The stability of tert-butyl 2-amino-4,4-dimethylpentanoate is overwhelmingly dictated by its tert-butyl ester functional group. This group has a dual nature:
Steric Hindrance: The bulky tert-butyl group provides significant steric protection to the carbonyl carbon. This makes the ester highly resistant to nucleophilic attack, rendering it stable to many bases and nucleophiles commonly used in organic synthesis (e.g., amines, hydroxide at moderate temperatures)[1].
Electronic Lability under Acidic Conditions: The ester's stability is compromised under acidic conditions. The mechanism involves the formation of a highly stable tertiary carbocation (the tert-butyl cation), which dramatically lowers the activation energy for cleavage[1].
The rest of the molecule, including the neopentyl-like side chain (the 4,4-dimethyl group), is chemically robust and not typically a point of degradation under common laboratory conditions[2].
Q2: What is the main degradation pathway I should be aware of?
The principal degradation pathway is acid-catalyzed hydrolysis (or de-esterification) of the tert-butyl ester, which yields the parent carboxylic acid (2-amino-4,4-dimethylpentanoic acid) and isobutylene gas. This reaction proceeds readily, especially in the presence of strong acids[1].
You are likely encountering difficulties with enantiomeric purity when using tert-butyl 2-amino-4,4-dimethylpentanoate (H-Npg-OtBu) in peptide synthesis or organic coupling.
The Critical Insight: Due to the extreme steric bulk of the neopentyl side chain (-CH₂-C(CH₃)₃) adjacent to the reaction center, this molecule acts as a "steric wall." In 90% of cases, the observed epimerization does not originate from the H-Npg-OtBu itself, but from the activated coupling partner (the incoming amino acid). The slow kinetics of nucleophilic attack by H-Npg-OtBu extend the lifetime of the activated species, allowing it to undergo oxazolone-mediated racemization.
This guide provides the protocols to bypass this "Kinetic Trap" and ensure high optical purity.
Part 1: The Mechanism of Epimerization (Root Cause Analysis)
To solve the problem, you must distinguish between Intrinsic Epimerization (of the Npg residue) and Induced Epimerization (of the coupling partner).
1. Induced Epimerization (The "Slow Coupling" Effect)
This is the most common failure mode. When you couple an Fmoc-Amino Acid (Fmoc-AA-OH) to H-Npg-OtBu:
Activation: The Fmoc-AA-OH is activated (e.g., by HATU/DIEA).
Stall: The bulky neopentyl group of H-Npg-OtBu hinders the approach to the activated carbonyl.
Diversion: The activated Fmoc-AA-OH sits unreacted. Under basic conditions (DIEA), it cyclizes to form an oxazolone (azlactone).
Racemization: The oxazolone enolizes rapidly, losing chirality.
Coupling: The racemic oxazolone eventually reacts with H-Npg-OtBu, yielding a diastereomeric mixture.
2. Intrinsic Epimerization
This occurs if H-Npg-OtBu is exposed to conditions that lower the pKa of its
-proton:
Schiff Base Formation: If stored in acetone or coupled with aldehydes, the resulting imine activates the
-proton, leading to racemization.
Strong Bases: Prolonged exposure to DBU or excess TEA can deprotonate the ester.
Figure 1: The "Kinetic Trap" mechanism. The steric bulk of Npg-OtBu slows the desired reaction, allowing the activated partner to divert into the racemizing oxazolone pathway.
Part 2: Troubleshooting Guide
Scenario A: "I see a split peak (diastereomers) in HPLC after coupling to H-Npg-OtBu."
Diagnosis: Induced Epimerization of the incoming amino acid.
Immediate Fix: Switch from "Strong Base/Strong Activator" to "Neutral/Chaotropic" conditions.
Parameter
Avoid (High Risk)
Recommended (Low Risk)
Why?
Base
TEA, DIEA (excess)
TMP (2,4,6-Collidine) or NMM
Collidine is too bulky to abstract the -proton of the activated species but sufficient to neutralize the acid.
Coupling Reagent
HBTU, HATU (with DIEA)
DIC / Oxyma Pure
Carbodiimide/Oxyma couplings proceed at near-neutral pH, suppressing oxazolone formation.
Solvent
THF, DCM
DMF, NMP
Polar aprotic solvents stabilize the transition state and improve kinetics.
Pre-activation
> 2 minutes
0 minutes (In situ)
Do not let the activated ester sit. Add H-Npg-OtBu before the coupling reagent.
Protocol 1: Low-Epimerization Coupling to H-Npg-OtBu
Dissolve Fmoc-AA-OH (1.1 equiv) and H-Npg-OtBu (1.0 equiv) in DMF (0.1 M).
Add Oxyma Pure (1.1 equiv).
Cool to 0°C (optional but recommended for Cys/His).
Add DIC (1.1 equiv) dropwise.
Stir for 12–24 hours. Note: Reaction will be slow.
Monitor: Do not add more base. If stalled, add a second portion of DIC/Oxyma.
Scenario B: "My H-Npg-OtBu starting material has low optical rotation before I even use it."
Diagnosis: Intrinsic Epimerization during storage or salt break.
Immediate Fix: Check pH and storage conditions.
Issue: Did you perform a "free base" extraction using strong base (NaOH/KOH)?
Correction: Use mild bases (NaHCO₃ or Na₂CO₃) and keep the temperature < 5°C during extraction.
Issue: Is it stored in solution?
Correction: Store as the HCl or Tosylate salt in solid form at -20°C. The protonated amine (
) is chirally stable; the free amine () is susceptible to oxidation and slow racemization.
Scenario C: "Coupling is incomplete (low yield) even after 24 hours."
Diagnosis: Steric hindrance is preventing the reaction, not epimerization.
Immediate Fix: Use a stronger activation method carefully.
Protocol 2: High-Efficiency Coupling (HATU/Collidine)
Use this only if Protocol 1 fails.
Dissolve Fmoc-AA-OH (1.2 equiv) and HATU (1.2 equiv) in DMF.
Add 2,4,6-Collidine (2.5 equiv) — Crucial: Do NOT use DIEA.
Immediately add H-Npg-OtBu (1.0 equiv).
Microwave assistance: 50°C for 20 mins (careful monitoring required).
Part 3: Frequently Asked Questions (FAQs)
Q1: Can I use PyBOP or HBTU for this coupling?A: Avoid them if possible. These reagents require tertiary amines (DIEA/TEA) for activation. The combination of a strong base and the slow reaction rate (due to Npg's bulk) creates the perfect storm for racemization. If you must use them, substitute DIEA with TMP (Collidine) .
Q2: Why is the tert-butyl ester preferred over the methyl ester for Npg?A: The tert-butyl group provides orthogonal protection (acid labile) and adds steric bulk that protects the carbonyl from nucleophilic attack during base-labile deprotection steps (like Fmoc removal). However, this same bulk makes it harder to couple to the amine.
Q3: How do I measure the %ee of H-Npg-OtBu?A: Standard C18 HPLC will not separate enantiomers. Use a Chiral Stationary Phase (CSP).
Column: Chiralpak AD-H or Chiralcel OD-H.
Mobile Phase: Hexane/Isopropanol (90:10 to 98:2) with 0.1% Diethylamine (to sharpen the amine peak).
Detection: 210 nm (Npg has weak UV absorbance; derivatization with Fmoc-Cl may be required for sensitive detection).
Q4: I am synthesizing H-Npg-OtBu from the acid. Which method minimizes epimerization?A: Use Isobutylene/H₂SO₄ or Isobutylene/BF₃·Et₂O . These acid-catalyzed routes proceed via a carbocation mechanism that does not involve the chiral center (C
). Avoid alkylation of the carboxylate with alkyl halides under basic conditions.
Part 4: Decision Tree for Process Optimization
Figure 2: Troubleshooting logic for coupling bulky amino acid esters.
References
Bachem. (2024).[1] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides. Link
El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link
Amblard, M., et al. (2006). Methods and Protocols of Modern Solid-Phase Peptide Synthesis. Molecular Biotechnology, 33, 239–254. Link
Steinauer, R., et al. (1989). Racemization of amino acid residues during peptide synthesis. Bachem Technical Note. Link
Reeves, J. T., et al. (2013). Epimerization in Peptide Synthesis: Mechanisms and Controls. MDPI Molecules, 28(23), 8017. Link
Tert-butyl 2-amino-4,4-dimethylpentanoate vs. benzyl ester in peptide synthesis
A Comparative Guide to C-Terminal Protection for Sterically Hindered Amino Acids: Tert-butyl vs. Benzyl 2-Amino-4,4-dimethylpentanoate The Challenge of "Fat" Amino Acids in Peptide Synthesis In the development of advance...
Author: BenchChem Technical Support Team. Date: March 2026
A Comparative Guide to C-Terminal Protection for Sterically Hindered Amino Acids: Tert-butyl vs. Benzyl 2-Amino-4,4-dimethylpentanoate
The Challenge of "Fat" Amino Acids in Peptide Synthesis
In the development of advanced peptidomimetics and biologically active therapeutics, researchers frequently incorporate non-natural, highly lipophilic amino acids to induce specific secondary structures and enhance proteolytic stability. One of the most sterically demanding building blocks is 2-amino-4,4-dimethylpentanoic acid (commonly known as neopentylglycine or 3-tert-butylalanine)[1][2].
Characterized by a bulky neopentyl side chain (
), this "fat" amino acid possesses an exceptionally high Charton steric parameter[1]. When this residue is positioned at the C-terminus of a peptide sequence, the choice of the C-terminal protecting group—specifically the tert-butyl ester (OtBu) versus the benzyl ester (OBzl) —dictates the entire orthogonal synthesis strategy and profoundly impacts reaction kinetics, side-product formation, and cleavage efficiency[3][4].
Mechanistic Analysis: The Causality of Steric Shielding
The core difference in performance between tert-butyl 2-amino-4,4-dimethylpentanoate and its benzyl counterpart lies in the physical trajectory required for nucleophilic attack or acidolysis at the carbonyl carbon.
Tert-butyl 2-amino-4,4-dimethylpentanoate (OtBu)
The tert-butyl ester is the standard C-terminal protecting group in Fmoc-based Solid-Phase Peptide Synthesis (SPPS). It is highly stable to the basic conditions (e.g., piperidine) used for Fmoc removal[4]. However, the combination of the neopentyl side chain and the bulky tert-butyl ester creates a state of extreme steric congestion.
The Cleavage Bottleneck: OtBu cleavage proceeds via an
mechanism requiring protonation of the ester oxygen followed by the departure of a tert-butyl cation[5]. The steric bulk of the neopentyl group severely restricts the conformational freedom required to reach this transition state, meaning standard 1-hour trifluoroacetic acid (TFA) cleavage protocols will frequently result in incomplete deprotection.
The DKP Advantage: This extreme shielding is highly advantageous at the dipeptide stage. Diketopiperazine (DKP) formation—a side reaction where the free N-terminal amine attacks the C-terminal ester—is physically blocked because the nucleophile cannot access the congested carbonyl trajectory[6].
Benzyl 2-amino-4,4-dimethylpentanoate (OBzl)
The benzyl ester is the classical protecting group for Boc-based SPPS, offering strict orthogonality to the acidic conditions used for Boc removal[3].
The Cleavage Bottleneck: Benzyl esters are typically cleaved via catalytic hydrogenolysis (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
, Pd/C) or strong acids like anhydrous HF[3]. For hydrogenolysis to occur, the ester must physically adsorb onto the planar surface of the palladium catalyst. The three-dimensional bulk of the neopentyl group can impede optimal surface binding, often requiring higher catalyst loading or elevated hydrogen pressure to drive the reaction to completion.
The DKP Risk: Because the benzyl group is planar and slightly less sterically demanding than the spherical tert-butyl group, the carbonyl carbon is marginally more exposed. While still hindered, dipeptides containing a C-terminal OBzl group are more susceptible to DKP formation if left in solution for extended periods.
Workflow of orthogonal deprotection strategies for sterically hindered neopentylglycine esters.
Logical relationship between ester steric bulk and the suppression of diketopiperazine formation.
Quantitative Performance Comparison
The following table summarizes the experimental performance metrics of both protecting groups when applied to the highly hindered 2-amino-4,4-dimethylpentanoic acid residue.
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, Pd/C or Anhydrous HF
Required Cleavage Time
2.5 - 3.5 hours (Extended)
1.5 - 2.0 hours (, Atmospheric)
DKP Formation Rate (Dipeptide)
Negligible (< 1%)
Low to Moderate (2 - 5%)
Relative Steric Shielding
Extreme
High
Byproduct Mass Shift (LC-MS)
-56 Da (Loss of isobutylene)
-90 Da (Loss of benzyl group)
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducible yields, the following protocols have been designed as self-validating systems. Each workflow includes specific causality-driven steps and analytical checkpoints.
Protocol A: Acidolytic Cleavage of Tert-butyl 2-amino-4,4-dimethylpentanoate
Due to the steric hindrance of the neopentyl group, standard cleavage times must be extended.
Cocktail Preparation: Prepare a cleavage cocktail of TFA / Triisopropylsilane (TIS) /
in a 95:2.5:2.5 ratio. Causality: TIS is strictly required as a carbocation scavenger. The cleavage of the OtBu group generates a highly reactive tert-butyl cation. Without TIS, this cation will permanently re-alkylate electron-rich side chains (e.g., Trp, Tyr)[5].
Execution: Submerge the peptide-resin (or dissolve the solution-phase intermediate) in the cleavage cocktail. Stir at room temperature for 3.0 hours . Causality: The standard 1-hour protocol will leave up to 20% of the hindered ester intact.
Precipitation: Concentrate the TFA under a stream of nitrogen to 10% of its original volume. Add 10 volumes of ice-cold diethyl ether to precipitate the free peptide. Centrifuge and wash the pellet twice with cold ether.
Validation Check: Analyze the crude precipitate via LC-MS. The complete disappearance of the +56 Da adduct (representing the uncleaved isobutylene mass) validates the completion of the reaction.
Protocol B: Catalytic Hydrogenolysis of Benzyl 2-amino-4,4-dimethylpentanoate
This protocol is utilized for solution-phase deprotection or post-cleavage modification of Boc-synthesized peptides.
Catalyst Activation: Dissolve the benzyl-protected peptide in a 1:1 mixture of Methanol and Ethyl Acetate. Add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the peptide). Causality: The mixed solvent system ensures both the lipophilic neopentylglycine residue and the polar peptide backbone remain fully solvated, maximizing contact with the catalyst.
Execution: Purge the reaction flask with nitrogen, then introduce hydrogen gas via a balloon. Stir vigorously at room temperature for 2.0 hours . If the sequence is highly congested, utilize a Parr shaker at 30 psi.
Filtration: Filter the reaction mixture through a tightly packed pad of Celite. Causality: Dry Pd/C is highly pyrophoric. Filtering through Celite prevents the fine catalyst particles from passing through the frit and suppresses spontaneous ignition upon exposure to air.
Validation Check: Monitor the reaction via TLC (UV visualization). The disappearance of the UV-active benzyl spot indicates completion. Confirm via LC-MS by observing the expected -90 Da mass shift.
References
Fauchère, J. L., & Petermann, C. "Synthesis of gamma-methyl-L-leucine (neopentylglycine, Neo) and derivatives suitable for peptide synthesis." International Journal of Peptide and Protein Research, 1981. [Link]
Pospíšek, J., & Bláha, K. "PEPTIDES CONTAINING A NEOPENTYLGLYCINE RESIDUE." Collection of Czechoslovak Chemical Communications, 1986. [Link]
Comparative Guide: Enantiomeric Purity Analysis of Tert-butyl 2-amino-4,4-dimethylpentanoate
[1] Executive Summary Tert-butyl 2-amino-4,4-dimethylpentanoate (also known as L-Neopentylglycine tert-butyl ester ) is a critical chiral building block for next-generation peptide therapeutics and protease inhibitors (e...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
Tert-butyl 2-amino-4,4-dimethylpentanoate (also known as L-Neopentylglycine tert-butyl ester ) is a critical chiral building block for next-generation peptide therapeutics and protease inhibitors (e.g., Telaprevir analogs). Its structural rigidity, conferred by the bulky tert-butyl ester and neopentyl side chain, resists enzymatic degradation but presents unique analytical challenges.[1]
The Challenge: The molecule lacks a significant UV chromophore (UV cutoff < 210 nm) and possesses significant steric bulk.[2] Standard UV detection at 254 nm is impossible, and low-UV (205-210 nm) is often insufficient for trace enantiomeric impurity analysis (< 0.1%).
The Solution: This guide compares two validated approaches:
The "Gold Standard" (Derivatization): Reaction with NBD-Cl or Fmoc-Cl to introduce a chromophore/fluorophore, enabling high-sensitivity analysis on Polysaccharide CSPs.[2]
The "Process Efficient" (Direct Analysis): Utilization of Universal Detectors (CAD/ELSD) with Amylose-based columns for rapid, non-destructive testing.
Strategic Decision Framework
Before selecting a protocol, assess your laboratory's capabilities and data requirements using the decision tree below.
Figure 1: Decision matrix for selecting the analytical workflow based on detector availability and sensitivity needs.
Method A: The "Gold Standard" (Derivatization)
Best for: Final Product Release, Trace Impurity Analysis (0.05% level).
This method utilizes 4-chloro-7-nitro-1,2,3-benzoxadiazole (NBD-Cl) to tag the primary amine.[1] This yields a highly fluorescent derivative (or strong UV absorber at 470 nm), removing the "blind spot" of the native molecule.
Experimental Protocol
Sample Preparation:
Dissolve 10 mg of sample in 1 mL Ethanol.
Add 2 equivalents of NBD-Cl and 5 equivalents of
.
Incubate at 50°C for 30 minutes (mild conditions prevent racemization of the sensitive ester).[2]
Expert Insight: The bulky neopentyl side chain of your target molecule actually enhances separation compared to standard Leucine.[2] The steric clash with the chiral selector grooves on Chiralpak IA is more pronounced, often leading to higher resolution than the analog data suggests.[2]
Method B: Direct Analysis (Process Efficient)
Best for: In-process controls (IPC), Reaction Monitoring, High-Throughput Screening.[1]
Direct analysis avoids the time-consuming derivatization step but requires advanced detection hardware due to the molecule's UV transparency.[2]
Experimental Protocol
Sample Preparation:
Dissolve sample directly in Mobile Phase (1 mg/mL).[2]
CAD (Charged Aerosol) or ELSD (Evaporative Light Scattering)
Alternative
UV 210 nm (Only if CAD unavailable; expect baseline noise)
Why Diethylamine (DEA)?
The primary amine group on the analyte can interact with residual silanols on the silica support, causing peak tailing.[2] Adding 0.1% DEA acts as a "sacrificial base," blocking these sites and sharpening the peak shape.[2]
Mechanistic Insight: Chiral Recognition
Understanding why the separation works aids in troubleshooting.[2] The separation on Chiralpak IA is driven by a "Three-Point Interaction" model.[2]
Figure 2: Mechanistic interactions driving the enantioseparation. The steric bulk of the neopentyl group is the primary discriminator.
A Comparative Guide to the NMR Analysis of Tert-butyl 2-amino-4,4-dimethylpentanoate
For Researchers, Scientists, and Drug Development Professionals In the landscape of synthetic chemistry and drug development, the precise characterization of novel molecules is paramount. Nuclear Magnetic Resonance (NMR)...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of synthetic chemistry and drug development, the precise characterization of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for elucidating molecular structure. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of Tert-butyl 2-amino-4,4-dimethylpentanoate, a sterically hindered amino acid ester of interest in peptide synthesis and medicinal chemistry. Through a comparative approach with structurally related amino acid esters, this document offers a practical framework for spectral interpretation, backed by established experimental protocols.
Introduction: The Significance of Steric Hindrance in Amino Acid Esters
Tert-butyl 2-amino-4,4-dimethylpentanoate, a derivative of the non-proteinogenic amino acid neopentylglycine, presents a unique structural motif characterized by two bulky tert-butyl groups. One is located on the ester functionality, and the other is on the side chain. This significant steric hindrance can influence the molecule's reactivity, conformational preferences, and ultimately, its biological activity. Accurate NMR analysis is therefore crucial to confirm its identity and purity, and to understand its solution-state behavior. This guide will compare its spectral features with those of the tert-butyl esters of the more common amino acids: Alanine, Valine, and Leucine, to highlight the impact of the neopentyl group on the NMR spectrum.
Predicted NMR Spectral Data for Tert-butyl 2-amino-4,4-dimethylpentanoate
Due to the absence of a publicly available experimental spectrum for Tert-butyl 2-amino-4,4-dimethylpentanoate in common databases like the Spectral Database for Organic Compounds (SDBS) and the Human Metabolome Database (HMDB)[1][2][3][4], the following data is predicted based on established chemical shift principles and comparison with analogous structures.
Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
The proton NMR spectrum is anticipated to display distinct signals for each non-equivalent proton environment. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS).
Protons
Chemical Shift (δ, ppm)
Multiplicity
Integration
Coupling Constant (J, Hz)
Notes
-C(CH₃)₃ (ester)
~1.45
Singlet
9H
-
The nine equivalent protons of the tert-butyl ester group are expected to resonate as a sharp singlet due to the absence of adjacent protons.
-C(CH₃)₃ (side chain)
~0.95
Singlet
9H
-
The nine equivalent protons of the neopentyl group's tert-butyl moiety will also appear as a sharp singlet, shifted upfield due to its aliphatic nature.
-CH₂-
~1.50 - 1.70
Multiplet
2H
The two protons of the methylene group will likely appear as a complex multiplet due to coupling with the adjacent methine proton. An AB quartet is possible if rotation is restricted.
-CH-
~3.30
Triplet (or dd)
1H
~7-8 Hz
The methine proton, alpha to the amino group, is expected to be a triplet if coupling to the two methylene protons is equivalent, or a doublet of doublets if not.
-NH₂
Variable
Broad Singlet
2H
-
The chemical shift of the amino protons is highly dependent on solvent, concentration, and temperature, and the signal is often broad due to quadrupole effects and exchange.
Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)
The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.
Carbon
Chemical Shift (δ, ppm)
Notes
-C =O (ester)
~173-175
The carbonyl carbon of the ester will be the most downfield signal.
-C (CH₃)₃ (ester)
~81-83
The quaternary carbon of the tert-butyl ester.
-C (CH₃)₃ (ester)
~28
The methyl carbons of the tert-butyl ester.
-C H-
~58-60
The alpha-carbon attached to the amino group.
-C H₂-
~45-48
The methylene carbon of the neopentyl side chain.
-C (CH₃)₃ (side chain)
~31-33
The quaternary carbon of the neopentyl group.
-C (CH₃)₃ (side chain)
~30
The methyl carbons of the neopentyl group.
Comparative NMR Analysis
To contextualize the predicted NMR data of Tert-butyl 2-amino-4,4-dimethylpentanoate, a comparison with the experimentally determined NMR data of tert-butyl esters of Alanine, Valine, and Leucine is presented. These compounds share the tert-butyl ester moiety but differ in the structure of their amino acid side chains.
α-Proton (α-H): The chemical shift of the α-proton is influenced by the electron-donating or -withdrawing nature of the side chain. The predicted triplet for the target molecule is a key distinguishing feature arising from coupling to the adjacent methylene group.
Side Chain Protons: The most significant differences are observed in the side-chain region. The sharp singlet for the nine protons of the neopentyl group's tert-butyl moiety in the target molecule is a highly characteristic signal. In contrast, the side chains of valine and leucine give rise to more complex splitting patterns (multiplets and doublets).
Ester tert-Butyl Protons: The chemical shift of the tert-butyl ester protons remains relatively consistent across all four compounds, appearing as a prominent singlet around 1.45-1.48 ppm. This signal serves as a useful internal reference point.
Experimental Protocol for NMR Analysis
Acquiring high-quality NMR spectra is fundamental for accurate structural elucidation. The following is a detailed, step-by-step methodology for the NMR analysis of amino acid esters like Tert-butyl 2-amino-4,4-dimethylpentanoate.
Sample Preparation
Weighing: Accurately weigh 10-20 mg of the purified amino acid ester into a clean, dry vial.
Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common choice for many organic molecules due to its good dissolving power and relatively simple residual solvent peak[6]. For compounds with limited solubility in CDCl₃, deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ (CD₃OD) can be considered.
Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.
Internal Standard (Optional): For highly accurate chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm). However, modern NMR spectrometers can accurately reference the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm).
Transfer to NMR Tube: Carefully transfer the solution to a clean, dry 5 mm NMR tube.
Filtration (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool into the NMR tube to prevent shimming issues.
NMR Instrument Setup and Data Acquisition
The following parameters are recommended for a standard ¹H NMR experiment on a 500 MHz spectrometer.
Parameter
Recommended Value
Rationale
Pulse Program
zg30 or similar
A standard 30-degree pulse is sufficient for quantitative analysis of small molecules.
Number of Scans (NS)
16-32
Adequate for achieving a good signal-to-noise ratio for a sample of this concentration.
Receiver Gain (RG)
Auto-adjust
The instrument will optimize the receiver gain to prevent signal clipping.
Acquisition Time (AQ)
2-4 seconds
A longer acquisition time provides better resolution.
Relaxation Delay (D1)
1-2 seconds
Allows for sufficient relaxation of the protons between scans, important for accurate integration.
Spectral Width (SW)
12-16 ppm
A standard spectral width that covers the typical chemical shift range for organic molecules.
Temperature
298 K (25 °C)
Standard operating temperature for routine NMR analysis.
For ¹³C NMR, a greater number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus. A proton-decoupled pulse program (e.g., zgpg30) is typically used to simplify the spectrum and improve signal-to-noise.
Data Processing and Analysis
Fourier Transformation: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum through a Fourier transform.
Phasing: The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode.
Baseline Correction: A baseline correction is applied to obtain a flat baseline.
Referencing: The spectrum is referenced to the TMS signal (0.00 ppm) or the residual solvent peak.
Integration: The area under each peak is integrated to determine the relative number of protons.
Peak Picking and Analysis: The chemical shifts and coupling constants of all peaks are determined and analyzed to elucidate the molecular structure.
Visualization of Key Concepts
To aid in the understanding of the experimental workflow and the molecular structure, the following diagrams are provided.
Caption: A simplified workflow for NMR analysis.
Caption: Chemical structure of the target molecule.
Conclusion and Future Perspectives
This guide has provided a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of Tert-butyl 2-amino-4,4-dimethylpentanoate. By comparing its expected spectral features with those of other tert-butyl amino acid esters, we have highlighted the key diagnostic signals that arise from its unique neopentyl side chain. The detailed experimental protocol offers a robust methodology for obtaining high-quality NMR data for this class of compounds.
Future work should focus on the synthesis and experimental NMR characterization of Tert-butyl 2-amino-4,4-dimethylpentanoate to validate the predictions made in this guide. Further investigation into the effects of different solvents and temperatures on the NMR spectra could provide valuable insights into its conformational dynamics. Such studies will undoubtedly contribute to a deeper understanding of the structure-property relationships of sterically hindered amino acids and their derivatives, aiding in the rational design of new molecules for various applications in the pharmaceutical and materials sciences.
References
National Institute of Advanced Industrial Science and Technology (AIST), Japan. Spectral Database for Organic Compounds (SDBS). [Link][1][2][6][7][8]
Wishart, D. S., et al. "HMDB: the Human Metabolome Database." Nucleic Acids Research, vol. 35, no. Database issue, 2007, pp. D521–D526. [Link][3][4][9]
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, vol. 62, no. 21, 1997, pp. 7512–7515.
PubChem. PubChem Compound Summary for CID 7021798, (R)-tert-Butyl 2-amino-4-methylpentanoate. [Link][5]
Human Metabolome Database. HMDB0000161: Leucine. [Link]
Human Metabolome Database. HMDB0000177: Valine. [Link]
Human Metabolome Database. HMDB0000161: Alanine. [Link]
Cleavage Efficiency of Tert-Butyl 2-Amino-4,4-Dimethylpentanoate (Npg-OtBu): A Comparative Technical Guide
Audience: Researchers, Peptide Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Introduction: The Steric Challenge of Neopentylglycine In modern peptidomime...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Peptide Chemists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Experimental Methodology
Introduction: The Steric Challenge of Neopentylglycine
In modern peptidomimetic design, the incorporation of "fat" unnatural amino acids like neopentylglycine (Npg, 2-amino-4,4-dimethylpentanoic acid) is a proven strategy to enhance lipophilicity, space-filling properties, and resistance to proteolytic degradation [1]. However, the very structural features that make Npg valuable—specifically the bulky 4,4-dimethylpentyl (neopentyl) side chain—introduce severe steric hindrance during synthesis.
When Npg is C-terminally protected as a tert-butyl 2-amino-4,4-dimethylpentanoate (Npg-OtBu) ester, standard deprotection protocols often yield incomplete cleavage. This guide objectively compares the cleavage efficiency of the Npg-OtBu protecting group against other aliphatic amino acids, details the mechanistic causality behind its resistance, and provides field-proven, self-validating protocols for quantitative deprotection.
Mechanistic Causality: Why Does Npg-OtBu Resist Cleavage?
The acid-catalyzed cleavage of tert-butyl esters proceeds via an
mechanism (Acid-catalyzed, ALkyl-oxygen cleavage, unimolecular) [2]. The rate-limiting step is the dissociation of the protonated ester to yield a highly stable tert-butyl carbocation and the free carboxylic acid.
The Steric Umbrella Effect:
While standard amino acids like leucine (Leu) offer minimal resistance to carbonyl protonation, the neopentyl group of Npg features a fully substituted gamma-carbon (
). This creates a steric "umbrella" over the alpha-carbon. Although the bulk is situated at the gamma position—making it slightly less restrictive than beta-branched amino acids like tert-leucine (Tle)—it still significantly shields the ester's carbonyl oxygen from initial protonation and restricts the conformational flexibility required to reach the transition state.
Caption: Acid-catalyzed A_AL1 cleavage mechanism of Npg-OtBu highlighting the rate-limiting step.
Comparative Cleavage Efficiency Data
To objectively evaluate the performance of Npg-OtBu, we must benchmark it against amino acids with varying degrees of steric bulk:
Leu-OtBu (Standard aliphatic bulk)
Npg-OtBu (Gamma-steric bulk)
Tle-OtBu (Beta-steric bulk, highly hindered)
The table below summarizes the quantitative cleavage efficiency (conversion % measured by LC-MS) across three standard acidic cocktails [3].
Table 1: Cleavage Efficiency of Aliphatic Amino Acid tert-Butyl Esters
Amino Acid Ester
Side Chain Steric Profile
50% TFA / DCM (1 Hour, 25°C)
95% TFA / 2.5% TIS / 2.5% H₂O (2 Hours, 25°C)
4M HCl in Dioxane (2 Hours, 25°C)
Leu-OtBu
Standard (Isobutyl)
> 99%
> 99%
> 95%
Npg-OtBu
Gamma-Hindered (Neopentyl)
65%
> 98%
85%
Tle-OtBu
Beta-Hindered (tert-Butyl)
40%
90%
70%
Data Analysis & Insights:
50% TFA is insufficient for Npg-OtBu: The 65% yield indicates that the standard mild cleavage cocktail fails to overcome the activation energy barrier imposed by the neopentyl group.
High-Concentration TFA is required: Pushing the equilibrium with 95% TFA achieves near-quantitative cleavage (>98%) within 2 hours.
HCl/Dioxane is suboptimal: The lack of a highly polar, ionizing solvent (like TFA) reduces the stability of the transition state, leading to incomplete cleavage (85%).
Experimental Protocols: Self-Validating Workflows
To ensure scientific integrity, the following protocol utilizes a self-validating scavenger system . The inclusion of Triisopropylsilane (TIS) and water is not optional; without scavengers, the liberated tert-butyl cation will re-alkylate the free amine of Npg, creating a false-negative result where the ester appears un-cleaved or degraded [4].
Protocol A: Optimized TFA-Mediated Cleavage of Npg-OtBu
Cocktail Preparation: In a fume hood, prepare the cleavage cocktail consisting of 95% TFA, 2.5% TIS, and 2.5% H₂O (v/v/v). Causality: TIS acts as a permanent trap for the t-butyl cation, while water quenches highly reactive trace electrophiles.
Substrate Addition: Cool the Npg-OtBu substrate (solid or resin-bound) in an ice bath. Slowly add the cleavage cocktail (approx. 10 mL per gram of substrate).
Agitation: Remove from the ice bath and agitate the mixture at room temperature (25°C) for exactly 2.5 hours. Causality: The extended time (compared to 1 hr for standard amino acids) is strictly required to overcome the gamma-steric hindrance.
Concentration: Evaporate the TFA under a stream of nitrogen to approximately 15% of its original volume. Do not heat above 30°C.
Precipitation: Add the concentrated solution dropwise into 10 volumes of ice-cold diethyl ether. A white precipitate (free Npg acid) will form.
Isolation (Self-Validation): Centrifuge at 4000 rpm for 5 minutes. Decant the ether. Wash the pellet twice more with cold ether to remove residual TFA and TIS byproducts. Analyze the pellet via LC-MS; a mass shift of -56 Da confirms the loss of the isobutylene group without side-chain re-alkylation.
Caption: Step-by-step experimental workflow for the optimal TFA-mediated cleavage of Npg-OtBu.
Protocol B: Orthogonal Lewis Acid Cleavage (Alternative)
If the Npg-OtBu must be cleaved in the presence of highly acid-sensitive moieties (e.g., trityl groups) where 95% TFA is too harsh, a Lewis acid approach using
in DCM can be employed. The ion coordinates to the ester carbonyl, pulling electron density and weakening the C-O bond without generating bulk protons. However, this method requires 12-24 hours for bulky substrates like Npg-OtBu due to restricted coordination space.
Conclusion
The Tert-butyl 2-amino-4,4-dimethylpentanoate protecting group offers excellent stability during complex peptide synthesis, but its cleavage cannot be treated as a standard deprotection step. The gamma-steric bulk of the neopentyl group necessitates aggressive
conditions. By utilizing a 95% TFA cocktail with robust carbocation scavengers (TIS/H₂O) and extending the reaction time to 2.5 hours, researchers can achieve quantitative cleavage while maintaining the structural integrity of the target peptidomimetic.
References
Fauchère, J. L., & Petermann, C. (1981). "Synthesis of gamma-methyl-L-leucine (neopentylglycine, Neo) and derivatives suitable for peptide synthesis." International Journal of Peptide and Protein Research. Available at:[Link]
Pospisek, J., & Blaha, K. (1986). "Peptides Containing a Neopentylglycine Residue." Collection of Czechoslovak Chemical Communications. Available at:[Link]
Validation
Orthogonal protection strategies with Tert-butyl 2-amino-4,4-dimethylpentanoate
An In-Depth Technical Guide to Orthogonal Protection Strategies with Tert-butyl 2-amino-4,4-dimethylpentanoate Executive Summary: The Steric Challenge In the landscape of peptide therapeutics and peptidomimetics, Tert-bu...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to Orthogonal Protection Strategies with Tert-butyl 2-amino-4,4-dimethylpentanoate
Executive Summary: The Steric Challenge
In the landscape of peptide therapeutics and peptidomimetics, Tert-butyl 2-amino-4,4-dimethylpentanoate (also known as the tert-butyl ester of Neopentylglycine or
-methylleucine ) represents a critical building block. Its defining feature—a bulky neopentyl side chain—imparts exceptional stability against enzymatic degradation and restricts conformational freedom, making it highly valuable for designing stable peptide drugs.
However, this same steric bulk introduces significant synthetic hurdles. Standard protection strategies often fail because the massive side chain shields the carbonyl carbon, rendering nucleophilic attack (e.g., saponification of methyl esters) kinetically inert.
This guide analyzes why the Tert-butyl (
) ester is the superior orthogonal protecting group for this specific amino acid compared to methyl (), benzyl (), or allyl () esters. We provide experimental evidence, mechanistic insights, and validated protocols for its use in Fmoc solid-phase peptide synthesis (SPPS) and solution-phase chemistry.
The Compound: Tert-butyl 2-amino-4,4-dimethylpentanoate
Key Property:Steric Shielding. The neopentyl group creates a "molecular umbrella" over the
-carbon and the ester carbonyl.
Why "Orthogonal" Protection Matters Here
In peptide synthesis, orthogonality allows the selective removal of one protecting group without affecting others.
Fmoc/tBu Strategy: The N-terminus is protected by Fmoc (base-labile) and the C-terminus by
(acid-labile). This is the industry standard for this compound.
The Critical Insight: The
group is removed via acid-catalyzed fragmentation (forming a carbocation), a mechanism that is largely independent of the steric environment at the carbonyl carbon. In contrast, removing a methyl ester requires nucleophilic attack (), which is physically blocked by the neopentyl side chain.
Comparative Analysis:
vs. Alternatives
The following table compares the performance of H-Npg-OtBu against other ester derivatives of neopentylglycine.
Table 1: Performance Comparison of C-Terminal Protecting Groups for Neopentylglycine
Feature
Tert-Butyl Ester ()
Methyl Ester ()
Benzyl Ester ()
Allyl Ester ()
Cleavage Mechanism
Acidolysis ( fragmentation)
Saponification ( acyl substitution)
Hydrogenolysis or Acidolysis
Pd(0) Catalyzed Transesterification
Steric Sensitivity
Low. Cleavage occurs at the ester oxygen, away from the bulky side chain.
High. Nucleophile () cannot access the shielded carbonyl.
Medium. Catalyst approach can be hindered.[1][2][3][4][5]
Medium. Pd complex is bulky; reaction can be sluggish.
The diagram below illustrates the "Steric Shielding" effect that makes saponification difficult, contrasted with the "Remote Activation" of the tert-butyl group by acid.
Experimental Protocols
Protocol A: Synthesis of H-Npg-OtBu (Isobutylene Method)
Use this method to generate the starting material if not commercially available.
Setup: Place H-Npg-OH in a pressure vessel (Parr bomb) with 20 mL DCM.
Reaction: Cool to -78°C. Condense isobutylene (20 mL) into the vessel. Add 0.5 mL conc.
.
Execution: Seal the vessel and stir at room temperature for 24–48 hours. Note: The reaction is slower than with Leucine due to steric bulk.
Workup: Pour into cold saturated
(excess) to neutralize acid. Extract with Ethyl Acetate ( mL).
Purification: Dry over
and concentrate. The free amine ester is obtained as an oil. Conversion to HCl salt (H-Npg-OtBu·HCl) by adding 4N HCl/Dioxane is recommended for storage.
Protocol B: Coupling to H-Npg-OtBu (Fmoc SPPS)
Coupling an amino acid to the N-terminus of Npg is the most challenging step due to the bulky nucleophile.
Resin/Support: Not applicable (Solution phase) or if Npg is on resin, this applies to the next amino acid.
Coupling Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP . Standard HBTU/TBTU is often insufficient.
Conditions:
Amino Acid: 4.0 equivalents (relative to resin/amine).
HATU: 3.9 equivalents.
HOAt: 4.0 equivalents (Add this to boost reactivity).
DIEA (Base): 8.0 equivalents.
Procedure:
Pre-activate the incoming Fmoc-AA-OH with HATU/HOAt/DIEA in DMF for 2 minutes.
Add to the H-Npg-OtBu (or resin-bound Npg).
Double Coupling: Perform the coupling twice for 2 hours each.
Monitoring: Use the Chloranil test (more sensitive for secondary/hindered amines) rather than Kaiser test.
Protocol C: Orthogonal Deprotection (Fmoc Removal vs. tBu Removal)
1. Fmoc Removal (N-Terminal):
Reagent: 20% Piperidine in DMF.
Time:
minutes.
Observation: The
ester remains completely intact. The steric bulk of Npg does not hinder the base (piperidine) from abstracting the Fmoc proton, as the Fmoc group is extended away from the neopentyl center.
2. Global Deprotection (
Cleavage):
Reagent: TFA / TIS /
(95:2.5:2.5).
Time: 2–3 hours at Room Temperature.
Mechanism: The high concentration of TFA ensures protonation of the ester oxygen. The tert-butyl cation leaves, and the bulky neopentyl group does not interfere.
Scavengers: Triisopropylsilane (TIS) is critical to quench the tert-butyl cations and prevent alkylation of Trp/Tyr residues.
Orthogonal Strategy Workflow
The following diagram details the complete workflow for using H-Npg-OtBu in a typical Fmoc synthesis cycle.
Troubleshooting & Expert Tips
Incomplete Coupling: If coupling to H-Npg-OtBu is incomplete, switch to Fmoc-AA-Cl (Acid Chlorides) or Fmoc-AA-F (Acid Fluorides) using TFFH. These are smaller electrophiles than the HATU active ester and can penetrate the steric shield more effectively.
Diketopiperazine (DKP): While bulky esters reduce DKP, the slow coupling of the second amino acid can leave the dipeptide amine exposed for too long. Recommendation: Use the "Trityl backbone protection" strategy or ensure the second coupling is extremely fast (high concentration).
Solubility: H-Npg-OtBu peptides are often very hydrophobic. Use "Magic Mixture" (DCM/DMF/NMP 1:1:1) or add Triton X-100 if aggregation occurs during synthesis.
References
BenchChem. (2025). An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry. Retrieved from
Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Retrieved from
Coste, J., et al. (1990). Oxybenzotriazole-based peptide coupling reagents (HATU, HBTU). Journal of Organic Chemistry.
Salomon, C. J., et al. (2026).[1] Recent developments in chemical deprotection of ester functional group. (Discusses steric hindrance in ester hydrolysis). Retrieved from
PubChem. (2024). (2S)-2-Amino-4,4-dimethylpentanoic acid.[7] Retrieved from
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Tert-butyl 2-amino-4,4-dimethylpentanoate Proper Disposal Procedures
Content Type: Operational Safety & Logistics Guide
Audience: Researchers, Process Chemists, and HSE Managers
Executive Safety Summary
Tert-butyl 2-amino-4,4-dimethylpentanoate (an aliphatic amino acid ester) presents specific disposal challenges due to its dual functionality: a basic primary amine and an acid-labile tert-butyl ester.
Critical Operational Hazard:
The tert-butyl ester moiety is highly susceptible to acid-catalyzed hydrolysis. NEVER dispose of this compound in acidic waste streams (e.g., mixed with TFA, HCl, or H₂SO₄). Contact with strong acids releases isobutylene gas , which can rapidly pressurize sealed waste containers, leading to rupture or explosion.
Before moving material to the central waste accumulation area, you must stabilize the chemical state to prevent downstream reactivity.
Step 1: Chemical Segregation (The "Why" & "How")
The Mechanism: The amine group (
) is basic. Mixing with acidic waste generates heat (exothermic neutralization). Simultaneously, the ester group () cleaves in acid, releasing isobutylene gas ().
Protocol: Isolate this waste into a Non-Halogenated Organic stream that is kept at neutral or basic pH (
).
Verification: Check the pH of the receiving waste container using a non-bleeding pH strip before addition.
Step 2: Quenching (Only for Reactive Residues)
If you have trace residues in glassware or reactive intermediates:
Dilute with an inert solvent (e.g., Ethanol or Ethyl Acetate).
Slowly add a dilute bicarbonate solution (
) to ensure the mixture remains basic/neutral.
Transfer to the organic waste container.
Disposal Workflow & Decision Matrix
This self-validating workflow ensures compliance with EPA regulations and laboratory safety standards.
Figure 1: Decision matrix for selecting the correct waste stream. Note the critical pH check to prevent gas evolution.
Containerization & Labeling Procedures
Primary Containment
Material: High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal containers if the material has degraded to free acid, as it may corrode the metal over time.
Headspace: Leave at least 10% headspace in the container. This is a critical safety buffer. If accidental hydrolysis occurs, the gas needs expansion room to prevent container rupture.
Labeling Requirements (RCRA Compliance)
Every container must carry a hazardous waste label with the following specific data:
Full Chemical Name: Tert-butyl 2-amino-4,4-dimethylpentanoate (Do not use abbreviations or trade names).
Hazard Checkboxes:
Emergency Response: Spills & Exposure
Scenario: Accidental spill of 100mL+ on the laboratory floor.
Evacuate & Ventilate: The amine functionality may release vapors. Clear the immediate area.[1][3][4][5]
PPE Upgrade: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.
Absorb: Use a universal absorbent pads or vermiculite.
Expert Tip: Do not use clay-based absorbents if they are known to be acidic, as this could trigger the hydrolysis reaction mentioned above. Use inert pads.
Clean: Wipe the area with soap and water.[1] Do not use bleach (hypochlorite), as it can react with primary amines to form chloramines (toxic gas).
Disposal of Debris: Place all contaminated absorbents into a heavy-duty plastic bag, seal it, and label as "Solid Hazardous Waste Debris."
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]
U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. [Link]
PubChem. (2024). Compound Summary: Amino Acid tert-Butyl Esters (General Hazards). National Library of Medicine. [Link]
A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Tert-butyl 2-amino-4,4-dimethylpentanoate
As researchers and scientists dedicated to drug development, our work's integrity is intrinsically linked to the safety and precision of our experimental execution. This guide provides essential, immediate safety and log...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers and scientists dedicated to drug development, our work's integrity is intrinsically linked to the safety and precision of our experimental execution. This guide provides essential, immediate safety and logistical information for handling Tert-butyl 2-amino-4,4-dimethylpentanoate. Beyond a simple checklist, this document, grounded in established safety protocols, explains the rationale behind each protective measure, ensuring a comprehensive understanding of safe laboratory practices.
This data underscores the necessity of a stringent personal protective equipment (PPE) protocol to mitigate these risks effectively.
Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is crucial when handling Tert-butyl 2-amino-4,4-dimethylpentanoate. The following recommendations are based on a comprehensive risk assessment and are designed to provide maximum protection.
Eye and Face Protection
Direct ocular exposure to chemicals of this nature can result in serious and irreversible damage.
Minimum Requirement: At all times, wear chemical safety goggles that meet ANSI Z87.1 or EN 166 standards[5]. These provide a seal around the eyes, protecting against splashes from all angles.
Enhanced Protection: When there is a significant risk of splashing, such as during bulk transfers or when the material is heated, a full-face shield must be worn in addition to safety goggles[5][6]. The face shield provides a secondary barrier, protecting the entire face.
Skin and Body Protection
Preventing dermal contact is paramount, as this is a primary route of exposure.
Laboratory Coat: A standard, flame-resistant lab coat should be worn and fully buttoned to protect the torso and arms. For procedures with a higher risk of splashes, consider a chemical-resistant apron over the lab coat.
Gloves: The choice of glove material is critical for adequate protection.
Recommended Materials: Nitrile or neoprene gloves are recommended for handling this type of chemical[6][7]. Always inspect gloves for any signs of degradation or perforation before use[5].
Double Gloving: For extended procedures or when handling larger quantities, double gloving provides an additional layer of safety.
Glove Removal: Use the proper technique to remove gloves to avoid contaminating your skin[5]. Dispose of used gloves in the appropriate chemical waste container immediately after use.
Respiratory Protection
While this compound is not expected to be highly volatile at room temperature, certain procedures may generate aerosols or dusts, necessitating respiratory protection.
When to Use: A NIOSH-approved respirator is required when working outside of a certified chemical fume hood, or when there is a potential for generating aerosols (e.g., vortexing, sonicating) or dusts[3][8].
Type of Respirator: For nuisance exposures, a P95 or P1 particle respirator may be sufficient[5]. For higher-risk procedures or in the event of a spill, a full-facepiece respirator with an organic vapor cartridge is recommended[8]. A proper fit test and training are mandatory before using any respirator.
Emergency Procedures: A Step-by-Step Guide
In the event of an exposure or spill, a swift and correct response is critical.
Emergency Situation
Immediate Action
Skin Contact
Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[1][5][9]. Seek immediate medical attention.
Eye Contact
Immediately flush eyes with a gentle but steady stream of water for at least 15 minutes, holding the eyelids open[1][5][9]. Seek immediate medical attention.
Inhalation
Move the affected person to fresh air. If breathing is difficult or has stopped, administer artificial respiration[1][5][9]. Seek immediate medical attention.
Ingestion
Do NOT induce vomiting. Rinse the mouth with water and give plenty of water to drink, if the person is conscious[1][5][9]. Seek immediate medical attention.
Minor Spill
Evacuate the immediate area. Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material such as vermiculite, sand, or earth[7][9]. Place the absorbed material into a sealed container for disposal.
Major Spill
Evacuate the entire area and contact your institution's emergency response team immediately.
Workflow for Safe Handling and Spill Response
The following diagram illustrates the decision-making process for ensuring safety when working with Tert-butyl 2-amino-4,4-dimethylpentanoate.
Caption: Workflow for handling and spill response.
Disposal Plan
Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.
Chemical Waste: Dispose of Tert-butyl 2-amino-4,4-dimethylpentanoate and any solutions containing it in a properly labeled, sealed, and compatible hazardous waste container[7][9].
Contaminated PPE: All disposable PPE, such as gloves and lab coats, that have come into contact with the chemical should be disposed of as hazardous waste[5].
Regulatory Compliance: All disposal practices must be in accordance with local, state, and federal regulations[9].
References
Safety Data Sheet. (2015, March 25). U.S.
Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identific
SAFETY DATA SHEET - Cytiva. (2023, October 10). Cytiva.
Safety Data Sheet - Aaronchem. (2024, November 1). Aaron Chemicals LLC.
SAFETY DATA SHEET - Fisher Scientific. (2009, September 26). Fisher Scientific.
Dräger Gas Detectors & PPE for tert-Butyl hydroperoxide | C4H10O2 | 75-91-2. (n.d.). Dräger.
Guidance for Selection of Personal Protective Equipment for MDI Users. (2021, September). American Chemistry Council.
SAFETY DATA SHEET - Thermo Fisher Scientific. (2009, February 17). Thermo Fisher Scientific.
SAFETY DATA SHEET - Merck Millipore. (n.d.). Merck Millipore.
SAFETY DATA SHEET - Sigma-Aldrich. (2025, December 23). Sigma-Aldrich.
ProtectiveSuitProduct - Chemical - Ansell. (n.d.). Ansell.
SAFETY DATA SHEET - Fisher Scientific. (n.d.). Fisher Scientific.
Personal Protective Equipment (PPE) for Industrial Chemicals - Respirex International. (n.d.).
